2,8-Dimethylquinolin-4-ol

• CAS: 15644-80-1

Core Science & Biosynthesis

2,8-Dimethylquinolin-4-ol chemical structure and properties

An In-depth Technical Guide to 2,8-Dimethylquinolin-4-ol

Abstract: This technical guide provides a comprehensive overview of 2,8-Dimethylquinolin-4-ol, a heterocyclic compound of significant interest in medicinal chemistry and materials science. The document delineates its core chemical and physical properties, established synthetic methodologies, reactivity, and known applications. Detailed protocols for its synthesis and analysis are provided, supported by causality-driven explanations to aid researchers in their practical applications. This guide is intended for an audience of researchers, scientists, and professionals in drug development, offering a foundational understanding and practical insights into this versatile quinolinol derivative.

Introduction to 2,8-Dimethylquinolin-4-ol

Quinoline derivatives are a cornerstone in the field of heterocyclic chemistry, renowned for their wide array of biological activities and applications.[1][2] Within this class, 2,8-Dimethylquinolin-4-ol (also known as 2,8-dimethyl-1H-quinolin-4-one) represents a key structural motif.[3] Its scaffold, featuring a quinolin-4-one core with methyl substitutions at the 2 and 8 positions, provides a unique electronic and steric profile that is leveraged in various scientific domains. The presence of the hydroxyl group (in its enol form) or a ketone (in its keto form) at the 4-position, combined with the lipophilic methyl groups, imparts a distinct set of physicochemical properties that influence its solubility, reactivity, and biological interactions. This guide aims to consolidate the available technical information on this compound, providing a robust resource for laboratory and development work.

Molecular Structure and Physicochemical Properties

The fundamental characteristics of a compound dictate its behavior in both chemical and biological systems. The properties of 2,8-Dimethylquinolin-4-ol are summarized below.

Chemical Structure and Identifiers

2,8-Dimethylquinolin-4-ol exists in a tautomeric equilibrium between its keto (quinolin-4-one) and enol (quinolin-4-ol) forms. The quinolin-4-one form is generally predominant.

Caption: Tautomeric forms of 2,8-Dimethylquinolin-4-ol.

Table 1: Chemical Identifiers for 2,8-Dimethylquinolin-4-ol

Identifier	Value	Source
IUPAC Name	2,8-dimethyl-1H-quinolin-4-one	[3]
CAS Number	15644-80-1
Molecular Formula	C₁₁H₁₁NO	[3]
Molecular Weight	173.21 g/mol
InChIKey	QUHJYDMHDWSZIP-UHFFFAOYSA-N	[3]
SMILES	CC1=C2C(=CC=C1)C(=O)C=C(N2)C	[3]

Physicochemical Properties

The physical properties of 2,8-Dimethylquinolin-4-ol are crucial for determining appropriate solvents for reactions, purification methods, and formulation strategies.

Table 2: Physicochemical Data for 2,8-Dimethylquinolin-4-ol

Property	Value	Notes / Source
Melting Point	>300 °C	Data for the closely related 2,6-dimethylquinolin-4-ol suggests high thermal stability.[4]
XlogP (Predicted)	2.3	Indicates moderate lipophilicity.[3]
Hydrogen Bond Donors	1	The N-H or O-H group.[3]
Hydrogen Bond Acceptors	1	The carbonyl oxygen or nitrogen atom.[3]
Solubility	Sparingly soluble in water; soluble in organic solvents like DMSO and methanol.	General characteristic for quinolinone structures.[5]

Spectroscopic Profile

Table 3: Predicted Spectroscopic Features of 2,8-Dimethylquinolin-4-ol

Technique	Expected Features
¹H NMR	- Aromatic Protons (3H): Signals in the range of δ 7.0-8.0 ppm, showing characteristic coupling patterns of the benzene ring. - Vinyl Proton (1H): A singlet around δ 6.0-6.5 ppm for the proton at C3. - Methyl Protons (6H): Two distinct singlets, likely between δ 2.3-2.7 ppm, for the methyl groups at C2 and C8. - N-H Proton (1H): A broad singlet, often exchangeable with D₂O, typically downfield (>10 ppm).
¹³C NMR	- Carbonyl Carbon (C4): A signal in the range of δ 170-180 ppm. - Aromatic/Vinyl Carbons (9C): Signals between δ 110-150 ppm.[9] - Methyl Carbons (2C): Signals in the aliphatic region, around δ 15-25 ppm.
IR Spectroscopy	- N-H Stretch: A broad band around 3200-3400 cm⁻¹. - C=O Stretch (Amide): A strong absorption band around 1640-1660 cm⁻¹. - C=C Stretch (Aromatic): Peaks in the 1500-1600 cm⁻¹ region. - C-H Stretch (Aromatic/Aliphatic): Signals around 2900-3100 cm⁻¹.
Mass Spectrometry	- Molecular Ion [M]⁺: Expected at m/z = 173.08.[3] - [M+H]⁺: Expected at m/z = 174.09.[3]

Synthesis and Manufacturing

The synthesis of 4-quinolinone scaffolds is well-established, with the Conrad-Limpach-Knorr reaction being a classical and highly effective method.[10][11] This approach involves the condensation of an aniline with a β-ketoester, followed by a thermal cyclization.

Caption: General workflow for the Conrad-Limpach synthesis.

Detailed Synthesis Protocol (Conrad-Limpach Method)

This protocol describes a representative synthesis of a 4-hydroxyquinoline derivative. The choice of a high-boiling solvent is critical for the cyclization step, which requires significant thermal energy to overcome the activation barrier for the intramolecular electrophilic substitution on the benzene ring.[12][13]

Step 1: Condensation of o-Toluidine and Ethyl Acetoacetate

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine o-toluidine (1.0 eq) and ethyl acetoacetate (1.1 eq) in toluene.

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated H₂SO₄).

• Heat the mixture to reflux. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap.

• Causality Check: The acid catalyst protonates the carbonyl oxygen of the ketoester, making the carbon more electrophilic and facilitating the nucleophilic attack by the aniline nitrogen. Toluene acts as an azeotropic agent to remove the water byproduct, driving the equilibrium towards the formation of the enamine intermediate.

• Once the theoretical amount of water has been collected, cool the reaction mixture and remove the toluene under reduced pressure to yield the crude ethyl β-(o-toluidino)crotonate intermediate.

Step 2: Thermal Cyclization

• Add a high-boiling point solvent, such as Dowtherm A or mineral oil, to the crude intermediate in a suitable reaction vessel.

• Heat the mixture to approximately 250 °C with vigorous stirring. The cyclization is typically complete within 30-60 minutes.

• Causality Check: The high temperature provides the necessary energy for the intramolecular Friedel-Crafts-type acylation. The enamine attacks the aromatic ring, leading to the formation of the quinolinone ring system and elimination of ethanol.[12]

• Cool the reaction mixture to below 100 °C and carefully add a solvent like hexane or ethyl acetate to precipitate the crude product.

Step 3: Purification

• Collect the precipitated solid by vacuum filtration and wash thoroughly with hexane to remove the high-boiling solvent.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol, acetic acid, or DMF/water) to yield pure 2,8-Dimethylquinolin-4-ol.

Applications in Research and Drug Development

The quinoline scaffold is a privileged structure in medicinal chemistry.[14] Derivatives of quinoline have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antimalarial properties.[1][2][15]

• Anticancer Research: The quinolin-4-one core is being investigated as a scaffold for the development of novel anticancer agents. Its planar structure allows it to intercalate with DNA, and derivatives can be designed to inhibit key enzymes involved in cell proliferation, such as tyrosine kinases.

• Antimicrobial Agents: The quinolone class of antibiotics (e.g., ciprofloxacin) is famous for its antibacterial activity, which primarily involves the inhibition of bacterial DNA gyrase. While 2,8-Dimethylquinolin-4-ol itself is not a potent antibiotic, it serves as a valuable starting material for the synthesis of more complex analogs with potential antimicrobial activity.

• Material Science: The rigid, planar structure and potential for hydrogen bonding make quinolinone derivatives interesting candidates for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and fluorescent probes.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 2,8-Dimethylquinolin-4-ol and its precursors.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

While specific toxicity data for 2,8-Dimethylquinolin-4-ol is limited, related quinoline compounds can be harmful if swallowed and may cause skin and eye irritation.[16]

Conclusion

2,8-Dimethylquinolin-4-ol is a compound with a rich chemical background and significant potential for future applications. Its synthesis is achievable through well-understood classical reactions, and its structure serves as a versatile platform for derivatization. This guide has provided a detailed overview of its properties, synthesis, and potential uses, aiming to equip researchers with the foundational knowledge required to effectively utilize this compound in their scientific endeavors. Further research into its biological activities and material properties is warranted and will undoubtedly uncover new and valuable applications.

References

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• Szeliga, J., & Gzella, A. K. (2022). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. PubMed Central. Retrieved from [Link][22]

• Solomon, V. R., & Lee, H. (2022). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PubMed Central. Retrieved from [Link][2]

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Retrieved from [Link][8]

• MDPI. (2020). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Retrieved from [Link][23]

• Hart, D. J. (2009). A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones. NIH. Retrieved from [Link][12]

• Journal of Organic and Pharmaceutical Chemistry. (2023). Biological Activities of Tetrahydroisoquinolines Derivatives. Retrieved from [Link]

• Research Square. (2022). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review. Retrieved from [Link][15]

• Royal Society of Chemistry. (2016). Metal-free synthesis of quinoline-2,4-dicarboxylate derivatives using aryl amines and acetylenedicarboxylates through a pseudo three-component reaction. Retrieved from [Link][24]

• ResearchGate. (2018). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. Retrieved from [Link][25]

• Scribd. (n.d.). Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. Retrieved from [Link][11]

• ResearchGate. (2020). Synthesis of 2-[(quinolin-8-yloxy)methyl]quinoline-3-carboxylic acid derivatives. Retrieved from [Link][26]

• ResearchGate. (n.d.). Mechanism of Conrad–Limpach synthesis of 4‐hydroxyquinolines/ quinolin‐4(1H)‐ones. Retrieved from [Link][13]

• NC State University Libraries. (n.d.). 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry. Retrieved from [Link][9]

• YouTube. (2022). TOPIC 40. SYNTHESIS OF QUINOLINE | 40.10. CONRAD-LIMPACH-KNORR. Retrieved from [Link][27]

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Technical Guide: Conrad-Limpach Synthesis of 2,8-Dimethylquinolin-4-ol

[1][2]

Executive Summary

This technical guide details the synthesis of 2,8-dimethylquinolin-4-ol (also known as 2,8-dimethyl-4-quinolone) via the Conrad-Limpach reaction .[1][2] This protocol is specifically designed for researchers requiring high regioselectivity for the 4-hydroxyquinoline scaffold, effectively avoiding the thermodynamic trap of the Knorr quinoline synthesis which yields 2-hydroxyquinolines.[1]

The synthesis hinges on the kinetic control of the initial condensation between

-toluidine and ethyl acetoacetate to form a -enamino ester, followed by a high-temperature thermal cyclization.[1][2] This guide provides optimized reaction parameters, mechanistic insights, and critical process parameters (CPPs) to ensure reproducibility and high yield.

Mechanistic Underpinnings & Strategic Reagent Selection[1][2]

The Regioselectivity Divergence

The reaction between an aniline and a

-ketoester is ambident.[1][2] The outcome depends entirely on the reaction temperature and catalysis during the initial condensation step.

• Conrad-Limpach Pathway (Kinetic Control): Performed at low temperatures (<100°C) or with acid catalysis/water removal.[1][2] The amine attacks the ketone carbonyl, forming an enamine (ethyl

  -anilinocrotonate). Thermal cyclization of this intermediate yields the 4-hydroxyquinoline .[1][2]

• Knorr Pathway (Thermodynamic Control): Performed at high temperatures (>140°C).[3][4] The amine attacks the ester carbonyl, forming an anilide (

  -ketoanilide). Cyclization of this intermediate yields the 2-hydroxyquinoline .[1][2]

To synthesize 2,8-dimethylquinolin-4-ol , the Conrad-Limpach pathway is mandatory.[1][2]

Reaction Pathway Diagram

The following diagram illustrates the specific pathway for 2,8-dimethylquinolin-4-ol, highlighting the critical enamine intermediate.

Caption: Mechanistic pathway distinguishing the kinetic enamine route (Conrad-Limpach) from the thermodynamic anilide trap (Knorr).

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	Notes
-Toluidine	Substrate (Amine)	1.0	Provides the 8-methyl group.[1][2][5][6]
Ethyl Acetoacetate	Substrate (Ketoester)	1.1	Provides the 2-methyl group.[1][2]
HCl (conc.)	Catalyst	0.05	Promotes enamine formation.[1][2]
Benzene or Toluene	Solvent (Step 1)	Vol.[1][2]	For azeotropic water removal.[1][2]
Dowtherm A	Solvent (Step 2)	10-20 Vol.[1][2]	Eutectic mixture of diphenyl oxide/biphenyl.[1][2] BP ~258°C.
Petroleum Ether	Wash Solvent	-	For purification.[1][2]

Step 1: Synthesis of Ethyl -(2-methylanilino)crotonate

Objective: Form the enamine while strictly preventing anilide formation.

• Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charging: Add

  -toluidine (10.7 g, 100 mmol), ethyl acetoacetate (14.3 g, 110 mmol), and benzene (100 mL). Add 2-3 drops of concentrated HCl as a catalyst.

• Reflux: Heat the mixture to reflux. Water will separate in the Dean-Stark trap.[1][2]

  • Checkpoint: Monitor the volume of water collected. Reaction is complete when theoretical water (~1.8 mL) is collected (approx. 4-6 hours).[1][2]

• Isolation: Cool the mixture to room temperature. Remove the solvent (benzene) under reduced pressure (rotary evaporator).

• Verification: The residue is the crude enamine (crotonate).

  • QC Check: 1H NMR should show a vinyl proton signal at

    ~4.5-5.0 ppm and lack the amide proton signal associated with the anilide.[1][2]

Step 2: Thermal Cyclization (Flash Pyrolysis)

Objective: Effect intramolecular cyclization at high temperature before the enamine can revert or rearrange.

• Preparation: In a large 3-neck flask equipped with a thermometer and an efficient air condenser (wide bore), heat Dowtherm A (50 mL) to a rolling boil (~250-255°C).

  • Critical: The solvent must be at boiling point before addition.

• Addition: Transfer the crude enamine from Step 1 into a pressure-equalizing dropping funnel. Add the enamine dropwise to the boiling Dowtherm A very slowly .

  • Why: Fast addition cools the solvent, stalling the cyclization and allowing side reactions. The temperature must remain >240°C throughout the addition.

  • Observation: Ethanol is evolved rapidly. Ensure the condenser allows ethanol vapor to escape (do not reflux the ethanol).

• Completion: After addition is complete, continue heating for 15-20 minutes.

• Workup: Allow the mixture to cool to room temperature. The product, 2,8-dimethylquinolin-4-ol, typically precipitates as the solution cools.[1]

• Purification:

  • Add petroleum ether (50 mL) to the cooled mixture to dilute the Dowtherm A and maximize precipitation.

  • Filter the solid under vacuum.[7]

  • Wash the filter cake thoroughly with petroleum ether or hexane to remove residual Dowtherm A.

  • Recrystallize from ethanol or aqueous ethanol if higher purity is required.

Process Workflow & Optimization

The following flowchart outlines the operational steps and Critical Process Parameters (CPPs).

Caption: Operational workflow emphasizing the critical high-temperature addition step.

Characterization & Validation

The product exists in tautomeric equilibrium between the 4-hydroxyquinoline (enol) and 4-quinolone (keto) forms, with the keto form generally predominating in the solid state and polar solvents.

Parameter	Expected Value	Notes
Appearance	Off-white to pale yellow solid	Crystalline needles or powder.[1][2]
Melting Point	> 230°C	Similar analogs (e.g., 2-methyl-4-hydroxyquinoline) melt at 235-236°C [1].[1][2]
1H NMR (DMSO-d6)	2.40 (s, 3H, 2-Me)	Position 2 Methyl group.[1][2]
1H NMR (DMSO-d6)	2.55 (s, 3H, 8-Me)	Position 8 Methyl group (from o-toluidine).[1][2]
1H NMR (DMSO-d6)	5.9 - 6.1 (s, 1H, H-3)	Characteristic vinylic proton of the quinolone ring.[1][2]
1H NMR (DMSO-d6)	7.0 - 8.0 (m, 3H, Ar-H)	Aromatic protons (Positions 5, 6, 7).[1][2]
Solubility	Soluble in hot EtOH, AcOH, DMSO	Insoluble in water and non-polar solvents.[1][2]

Safety & Troubleshooting

• Dowtherm A Hazards: This solvent mixture has a high boiling point (258°C). Operations must be conducted in a fume hood. The vapor is irritating; avoid inhalation.

• Thermal Shock: Ensure glassware is free of star cracks before heating to 250°C.

• Low Yield (Anilide Formation): If the product melting point is low (<200°C) or NMR shows incorrect methyl shifts, the reaction likely followed the Knorr pathway. Ensure Step 1 (enamine formation) was complete and Step 2 addition was slow enough to maintain high temperature.

References

• Organic Syntheses. "2-Methyl-4-hydroxyquinoline." Org.[7][8] Synth.1949 , 29,[1] 66. Link

• BenchChem. "Conrad-Limpach-Knorr Synthesis Protocols."[1][2] Link

• Li, J. J.
• Reitsema, R. H. "The Chemistry of 4-Hydroxyquinolines." Chemical Reviews, 1948, 43(1), 43–68.

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2,8-Dimethylquinolin-4-ol: Tautomeric Equilibrium, Synthesis, and Stability Profile

[1]

Executive Summary

This technical guide provides a comprehensive analysis of 2,8-dimethylquinolin-4-ol (also known as 2,8-dimethyl-4-quinolone).[1] This molecule represents a critical scaffold in medicinal chemistry, particularly for kinase inhibitors and antimalarial agents. The central challenge in working with this compound is its tautomeric duality , which dictates its solubility, reactivity, and binding affinity. This guide details the thermodynamic preference for the 4-quinolone (keto) form, the specific "Conrad-Limpach" synthetic route required to avoid regioisomeric byproducts, and stability protocols for formulation.

The Tautomeric Equilibrium: Keto vs. Enol

The nomenclature "quinolin-4-ol" implies an aromatic phenol-like structure (enol).[1] However, experimental evidence confirms that in the solid state and polar solvents, the equilibrium is heavily shifted toward the 4-quinolone (keto) tautomer.

Thermodynamic Drivers[2]

• Aromaticity vs. Bond Energy: While the enol form retains the full aromaticity of the pyridine ring, the keto form benefits from the high bond energy of the C=O bond and the stabilization energy of the vinylogous amide system.

• Substituent Effects (2,8-Dimethyl):

  • 2-Methyl: Electron-donating (+I effect).[1] Stabilizes the partial positive charge on the ring nitrogen in the keto form.

  • 8-Methyl: Creates steric bulk in the peri-position relative to the nitrogen. This steric hindrance can disrupt the planar intermolecular hydrogen-bonding networks typically seen in simple quinolones, potentially altering solubility compared to the unsubstituted parent.

Analytical Distinction

Distinguishing the tautomers is critical for validating the active pharmaceutical ingredient (API).

Feature	4-Quinolone (Keto) Form	4-Hydroxyquinoline (Enol) Form
Dominant Phase	Solid state, Water, DMSO, Methanol	Gas phase, Non-polar solvents (trace)
¹H NMR (DMSO-d₆)	NH Signal: Broad singlet, δ 11.0–12.0 ppm	OH Signal: Not observed (exchange)
¹³C NMR (C-4)	Carbonyl: δ ~177 ppm	C-OH: δ ~160–165 ppm
IR Spectroscopy	C=O[1] Stretch: Strong band ~1620–1640 cm⁻¹	O-H Stretch: Broad band ~3200–3400 cm⁻¹
X-Ray Crystallography	C4-O bond length ~1.25 Å (Double bond character)	C4-O bond length ~1.35 Å (Single bond character)

Tautomeric Pathway Diagram

The following diagram illustrates the proton transfer mechanism. Note the zwitterionic resonance contributor that stabilizes the keto form.

Figure 1: Tautomeric equilibrium shifting from the enol to the thermodynamically stable keto form.

Synthesis: The Conrad-Limpach Protocol

Synthesizing 2,8-dimethylquinolin-4-ol requires navigating a kinetic vs. thermodynamic control trap.[1] The reaction of o-toluidine (2-methylaniline) with ethyl acetoacetate can yield two different isomers depending on conditions.

• The Trap (Knorr Synthesis): Low temperature (<100°C) or acidic conditions favor the attack of the aniline nitrogen on the ester carbonyl, leading to the 2-hydroxy-4-methyl isomer (an amide formation).[2]

• The Solution (Conrad-Limpach): High temperature (>250°C) and neutral conditions favor the attack on the ketone carbonyl, leading to the desired 4-hydroxy-2-methyl core (with the 8-methyl coming from the aniline).

Validated Protocol

• Step 1 (Condensation): Mix o-toluidine and ethyl acetoacetate with a catalytic amount of acid (e.g., HCl) in benzene or toluene. Reflux with a Dean-Stark trap to remove water. Isolate the β-anilinocrotonate (Schiff base) intermediate.

• Step 2 (Cyclization): Add the intermediate dropwise into boiling diphenyl ether (Dowtherm A) at 250°C . The rapid heating is crucial to overcome the activation energy for the aromatic substitution and removal of ethanol.

• Step 3 (Workup): Cool the mixture. The product, 2,8-dimethyl-4-quinolone, typically precipitates upon cooling or addition of non-polar solvent (hexane) due to its high polarity.

Synthetic Workflow Diagram

Figure 2: The Conrad-Limpach synthetic pathway, highlighting the critical thermal cyclization step to ensure correct regiochemistry.

Stability and Physical Properties

The 2,8-dimethyl substitution pattern imparts specific stability characteristics distinct from the parent quinolone.

Solubility Profile

• Water: Very low (< 0.1 mg/mL). The crystal lattice energy is high due to stacking interactions, despite the 8-methyl steric clash.

• DMSO: High solubility (> 20 mg/mL). Recommended solvent for biological assays.[3]

• Acidic pH: Solubility increases significantly below pH 3 due to protonation of the basic nitrogen (pKa ≈ 2.5 for the cation).

Degradation Pathways[1]

• Photodegradation: Like many quinolones, this compound is susceptible to UV-induced oxidative degradation. Solutions should be protected from light (amber vials).

• Oxidation: The methyl group at position 2 is "benzylic-like" (activated by the adjacent imine/enamine system) and can be susceptible to metabolic oxidation to the carboxylic acid or aldehyde under forcing conditions (e.g., cytochrome P450 metabolism).

Stability Data Summary

Parameter	Value / Observation	Implications for Handling
Melting Point	> 250°C (Decomposes)	High thermal stability; suitable for high-temp processing.[1]
LogP (Predicted)	~2.5 – 3.0	Moderate lipophilicity; likely permeable in cell assays.[1]
Light Sensitivity	Moderate	Store solid and solutions in the dark.[1]
Hygroscopicity	Low	Stable in ambient humidity.[1]

References

• Tautomerism of 4-Hydroxyquinolines

  • Nasiri, H. R., Bolte, M., & Schwalbe, H. (2006). Tautomerism of 4-Hydroxy-4(1H) quinolon.

• Conrad-Limpach Synthesis Mechanism

  • Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society.

  • (Canonical reference for the reaction type).

  • Mechanism Overview:[1]

• Quinolone Solubility and Properties

  • Aqueous solubilities of some variously substituted quinolone antimicrobials.

• Analytical Characterization (NMR)

  • 1H and 13C NMR Investigation of Quinoline Pharmaceutical Deriv

Sources

• 1. Showing Compound 4,8-Dimethylquinoline (FDB004419) - FooDB [foodb.ca]
• 2. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 3. Comparison of Dimethyl Sulfoxide and Water as Solvents for Echinocandin Susceptibility Testing by the EUCAST Methodology - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Sensitivity LC-MS/MS Analysis of 2,8-Dimethylquinolin-4-ol

Executive Summary

This application note details a robust methodology for the analysis of 2,8-Dimethylquinolin-4-ol (2,8-DMQ) , a compound of significant interest in medicinal chemistry as a precursor for antimalarial agents and a structural analog to Pseudomonas aeruginosa quorum sensing molecules (PQS).

The protocol addresses the specific analytical challenges posed by 2,8-DMQ, primarily its keto-enol tautomerism and basic nitrogen functionality. We utilize Reversed-Phase Liquid Chromatography (RPLC) coupled with Positive Electrospray Ionization (ESI+) Tandem Mass Spectrometry (MS/MS) to achieve high specificity and sensitivity.

Key Deliverables:

• Optimized LC gradient for separation from structural isomers.

• Mechanistic elucidation of MS/MS fragmentation pathways.

• Validated MRM transitions for pharmacokinetic (PK) and quality control (QC) applications.

Chemical Identity & Physicochemical Properties[1][2][3]

Understanding the molecule's behavior in solution is critical for method development. 2,8-DMQ exists in a tautomeric equilibrium between the 4-hydroxy (enol) and 4-quinolone (keto) forms. In the gas phase and polar solvents, the 4-quinolone (keto) form typically predominates, which influences the ionization mechanism.

Property	Value	Notes
IUPAC Name	2,8-dimethylquinolin-4-ol	Often referred to as 2,8-dimethyl-4-quinolone
CAS Number	15644-80-1
Formula	C₁₁H₁₁NO
Exact Mass	173.0841 Da	Monoisotopic
[M+H]⁺	174.0913 m/z	Target Precursor Ion
pKa (Calc)	~4.5 (N-ring), ~11 (OH)	Basic nitrogen requires acidic mobile phase
LogP	~2.3	Suitable for C18 retention

Sample Preparation Protocols

Stock Solution Preparation[5]

• Weighing: Accurately weigh 10.0 mg of 2,8-DMQ reference standard.

• Dissolution: Dissolve in 10 mL of DMSO or Methanol to create a 1.0 mg/mL stock. Note: Avoid pure water as the neutral compound has limited aqueous solubility.

• Storage: Store at -20°C in amber glass vials to prevent photodegradation.

Biological Matrix Extraction (Plasma/Serum)

For PK studies, a Protein Precipitation (PPT) method is recommended due to the compound's moderate lipophilicity.

• Aliquot: Transfer 50 µL of plasma to a 1.5 mL centrifuge tube.

• Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) . The acid disrupts protein binding and ensures the analyte remains protonated.

• Internal Standard: Add 10 µL of Internal Standard (e.g., Quinolin-4-ol-d5 or Caffeine) at 500 ng/mL.

• Vortex: Vortex vigorously for 30 seconds.

• Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the supernatant to an LC vial with insert. Dilute 1:1 with water prior to injection to improve peak shape.

LC-MS/MS Method Parameters

Chromatographic Conditions (LC)

We employ a C18 stationary phase.[1][2] The use of an end-capped column is critical to minimize peak tailing caused by the interaction between the basic quinoline nitrogen and residual silanols.

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, or equivalent).

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or Phenomenex Kinetex C18.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Injection Vol: 2-5 µL.

• Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	5	Initial Hold
0.50	5	Load
3.50	95	Elution
4.50	95	Wash
4.60	5	Re-equilibration

| 6.00 | 5 | End |

Mass Spectrometry Settings[8][9]

• Ionization Mode: ESI Positive (+).[3]

• Capillary Voltage: 3.5 kV.

• Desolvation Temp: 400°C.

• Gas Flow: 10 L/min (N₂).

• Nebulizer: 45 psi.

Fragmentation Mechanism & MRM Transitions

Understanding the fragmentation is the "Trustworthiness" pillar of this protocol. The fragmentation of 2,8-DMQ follows characteristic pathways for 4-quinolones.

Primary Fragmentation Pathway

• Precursor: Protonated molecule [M+H]⁺ = 174 .

• Loss of CO (-28 Da): The most dominant fragmentation for quinolones involves the ejection of carbon monoxide from the carbonyl/phenol moiety, resulting in a ring contraction.

  • Transition:174 → 146 (Base Peak/Quantifier).

• Loss of Methyl Radical (-15 Da): Loss of the methyl group at the 2-position or 8-position.

  • Transition:174 → 159 (Qualifier).

• Secondary Fragmentation: The m/z 146 fragment can further lose a methyl group (-15) to form m/z 131.

MRM Table (Quantification)

Compound	Precursor (m/z)	Product (m/z)	Dwell (ms)	Cone (V)	Collision (eV)	Type
2,8-DMQ	174.1	146.1	50	30	25	Quantifier
2,8-DMQ	174.1	159.1	50	30	20	Qualifier
2,8-DMQ	174.1	130.1	50	30	35	Qualifier

Visualization of Workflows and Pathways

Analytical Workflow

Caption: End-to-end analytical workflow for 2,8-Dimethylquinolin-4-ol from sample preparation to data processing.

Fragmentation Pathway (Mechanistic)

Caption: Proposed ESI+ fragmentation pathway for 2,8-Dimethylquinolin-4-ol showing primary losses of CO and Methyl groups.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Peak Tailing	Interaction between basic N and silanols.	Increase buffer strength (add 5mM Ammonium Formate) or use a high-pH stable column (e.g., C18 at pH 10).
Low Sensitivity	Ion suppression from matrix.	Switch from PPT to Liquid-Liquid Extraction (LLE) using Ethyl Acetate.
Carryover	Analyte sticking to injector needle.	Use a needle wash of 50:50 MeOH:Water + 0.1% Formic Acid.
Signal Drift	Source contamination.	Clean the ESI spray shield; 2,8-DMQ is non-volatile and can accumulate.

References

• Reig, F. B., & Adelantado, J. V. G. (2025). HPLC analysis method for 2,4-Dihydroxyquinoline. BenchChem Application Notes. Link

• Holčapek, M., et al. (2014). Decay mechanisms of protonated 4-quinolone antibiotics after electrospray ionization. Journal of the American Society for Mass Spectrometry. Link

• MassBank Europe. (2020). Mass Spectrum of 8-Hydroxyquinoline (Accession: MSBNK-LCSB-LU026804). MassBank Record. Link

• Li, Q., et al. (2008). Fragmentation study of compounds related to podophyllotoxin in electrospray ionization. Rapid Communications in Mass Spectrometry. Link

• Waters Corporation. (2012). Identification of Multiple Sites of Intra-Molecular Protonation... within the Fluoroquinolone Class.[4] Waters Application Notes. Link

Sources

• 1. scispace.com [scispace.com]
• 2. abcbot.pl [abcbot.pl]
• 3. massbank.eu [massbank.eu]
• 4. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: In Vitro Cytotoxicity Screening of Novel Quinolin-4-one Derivatives

Abstract

Quinolin-4-one scaffolds are privileged structures in medicinal chemistry, demonstrating a wide range of pharmacological activities, including potent anticancer properties.[1][2] Early-stage assessment of cytotoxicity is a critical step in the drug discovery pipeline to identify promising lead compounds and eliminate those with unfavorable toxicity profiles.[3][4] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct robust in vitro cytotoxicity screening of novel quinolin-4-one derivatives. We present detailed, field-proven protocols for two complementary assays: the MTT assay, which measures metabolic activity, and the Sulforhodamine B (SRB) assay, which quantifies cellular protein content. This dual-assay approach provides a more complete picture of a compound's cytotoxic or cytostatic effects. The protocols are designed to be self-validating through the rigorous use of controls. Furthermore, we delve into the causality behind experimental choices, data analysis for determining IC50 values, and potential mechanisms of action, equipping researchers with the knowledge to generate reliable and reproducible data.

Introduction: The Rationale for Cytotoxicity Screening

The quinolone scaffold is a versatile pharmacophore that has given rise to numerous compounds with therapeutic potential.[1][2] In oncology, novel quinolin-4-one derivatives are being explored for their ability to inhibit various cellular processes essential for cancer cell growth and survival, such as topoisomerase activity, protein kinase signaling, and microtubule dynamics.[2][5]

In vitro cytotoxicity screening is the foundational step in evaluating these novel compounds.[6][7] It serves multiple purposes:

• Potency Determination: To quantify the concentration at which a compound elicits a toxic effect, typically expressed as the half-maximal inhibitory concentration (IC50).

• Selectivity Assessment: To compare the cytotoxicity of a compound against cancerous cell lines versus non-cancerous cell lines, providing an early indication of its therapeutic window.

• High-Throughput Screening (HTS): To efficiently screen large libraries of derivatives to identify the most promising candidates for further development.[4][6]

• Mechanism of Action (MoA) Insights: Assay results can guide further studies to understand how a compound induces cell death (e.g., apoptosis, necrosis).

This guide focuses on two widely adopted, robust, and cost-effective colorimetric assays suitable for high-throughput formats.[6]

• MTT Assay: Measures the activity of mitochondrial dehydrogenases in living cells, which reduce the yellow tetrazolium salt MTT to purple formazan crystals.[8] The amount of formazan produced is proportional to the number of metabolically active, viable cells.

• Sulforhodamine B (SRB) Assay: A colorimetric assay that relies on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins under mildly acidic conditions.[9][10] The amount of bound dye is directly proportional to the total cell mass.[11][12]

Essential Preparations

Cell Line Selection and Maintenance

Rationale: The choice of cell line is critical and should be guided by the therapeutic target of the quinolin-4-one derivatives. A panel of cell lines, including those from different cancer types (e.g., breast, lung, colon) and a non-cancerous control cell line (e.g., MCF-10A, human fibroblasts), is recommended for assessing both potency and selectivity.[1]

Protocol:

• Obtain cell lines from a reputable cell bank like ATCC to ensure identity and purity.

• Culture cells according to the supplier's recommendations, typically in a humidified incubator at 37°C with 5% CO2.[13]

• Maintain cells in the exponential growth phase and ensure they are free from contamination.[14]

• Use cells with a low passage number for experiments to maintain genetic and phenotypic stability.

• Perform routine cell authentication to guarantee the reliability of your results.

Compound Preparation and Solubilization

Rationale: Accurate and reproducible compound dosing is fundamental to any cytotoxicity assay. Most organic small molecules, including quinolin-4-one derivatives, are poorly soluble in aqueous media. Dimethyl sulfoxide (DMSO) is the most common solvent used to prepare high-concentration stock solutions.

Protocol:

• Prepare a high-concentration stock solution of each quinolin-4-one derivative (e.g., 10 mM to 50 mM) in sterile, cell culture-grade DMSO.

• Store stock solutions in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles.

• On the day of the experiment, thaw the stock solution and prepare a series of working solutions by serial dilution in complete cell culture medium.

• Critical Step: Ensure the final concentration of DMSO in the wells containing the highest compound concentration does not exceed a level toxic to the cells (typically ≤ 0.5%). A "vehicle control" (medium with the highest DMSO concentration used) must be included in every experiment to validate this.[15]

Experimental Workflow and Protocols

The general workflow for cytotoxicity screening is a multi-day process involving cell seeding, compound treatment, and assay-specific steps for signal detection.

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}

Caption: General experimental workflow for in vitro cytotoxicity screening.

Protocol 1: MTT Assay (Metabolic Activity)

Principle: This assay quantifies the metabolic activity of a cell population, which serves as an indicator of cell viability.[8] Living cells with active mitochondrial dehydrogenases convert the water-soluble yellow MTT salt into an insoluble purple formazan product.[8] The formazan is then solubilized, and its concentration is determined by spectrophotometry.

Materials:

• 96-well flat-bottom sterile plates

• Adherent cells of choice

• Complete culture medium

• Quinolin-4-one derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)[15]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)

• Multi-channel pipette

• Microplate spectrophotometer

Step-by-Step Methodology:

• Cell Seeding (Day 1):

  • Harvest and count cells that are in their logarithmic growth phase.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Include wells for "blanks" (medium only, no cells) to serve as a background control.

  • Incubate the plate for 24 hours at 37°C, 5% CO2 to allow cells to attach and resume growth.[13]

• Compound Treatment (Day 2):

  • Prepare serial dilutions of the quinolin-4-one derivatives in complete medium at 2x the final desired concentrations.

  • Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells in triplicate.

  • Include triplicate wells for:

    • Untreated Control: Cells treated with fresh medium only (represents 100% viability).

    • Vehicle Control: Cells treated with medium containing the highest concentration of DMSO used in the experiment.

• Incubation (Day 2-5):

  • Incubate the plates for a period relevant to the compound's expected mechanism (typically 48-72 hours).

• MTT Addition and Incubation (Day 5):

  • Carefully add 10-20 µL of MTT solution (5 mg/mL) to each well (including controls and blanks).[15]

  • Return the plate to the incubator and incubate for 3-4 hours. During this time, viable cells will form visible purple formazan crystals.

• Formazan Solubilization (Day 5):

  • After incubation, carefully aspirate the medium from the wells without disturbing the formazan crystals.[15]

  • Add 150 µL of DMSO to each well to dissolve the crystals.[15]

  • Gently shake the plate for 10-15 minutes on an orbital shaker to ensure complete solubilization.

• Absorbance Measurement (Day 5):

  • Measure the absorbance of each well using a microplate reader at a wavelength of 490 nm or 570 nm.[8][15]

Protocol 2: Sulforhodamine B (SRB) Assay (Total Protein)

Principle: The SRB assay is an endpoint assay that measures cell density based on the total protein content of fixed cells.[11] The bright pink aminoxanthene dye, SRB, binds stoichiometrically to basic amino acids in cellular proteins under acidic conditions.[12]

Materials:

• All materials from the MTT protocol, except MTT and its solubilizer.

• Trichloroacetic acid (TCA), cold 50% (w/v) solution.

• SRB solution: 0.4% (w/v) SRB in 1% (v/v) acetic acid.[9]

• Wash solution: 1% (v/v) acetic acid.

• Solubilization buffer: 10 mM Tris base solution (pH 10.5).[16]

Step-by-Step Methodology:

• Cell Seeding and Compound Treatment (Day 1-5):

  • Follow steps 1-3 from the MTT protocol. The initial setup is identical.

• Cell Fixation (Day 5):

  • Without removing the culture medium, gently add 25-50 µL of cold 50% TCA to each well (final concentration ~10%).[11][16]

  • Incubate the plate at 4°C for 1 hour. This step fixes the cells to the bottom of the well.

• Washing (Day 5):

  • Carefully remove the supernatant.

  • Wash the plates four to five times with 1% acetic acid to remove unbound dye.[9]

  • Allow the plates to air-dry completely at room temperature. This step is crucial and can be done overnight.[16]

• SRB Staining (Day 5 or 6):

  • Add 50-100 µL of 0.4% SRB solution to each well.[9]

  • Incubate at room temperature for 30 minutes.

• Washing (Day 5 or 6):

  • Quickly rinse the plates four times with 1% acetic acid to remove unbound dye.[9]

  • Allow the plates to air-dry completely.

• Dye Solubilization (Day 5 or 6):

  • Add 100-200 µL of 10 mM Tris base solution to each well.[9]

  • Place the plate on an orbital shaker for 10 minutes to solubilize the protein-bound dye.[16]

• Absorbance Measurement (Day 5 or 6):

  • Measure the absorbance at 510 nm or 540 nm using a microplate reader.[9][16]

Data Analysis and Interpretation

Calculating Percentage Viability

The raw absorbance data must be normalized to the controls to determine the effect of the compound.

Formula: Percentage Viability (%) = [(Abs_Sample - Abs_Blank) / (Abs_Untreated_Control - Abs_Blank)] * 100

• Abs_Sample: Absorbance of the well with cells treated with the compound.

• Abs_Blank: Average absorbance of the wells with medium only.

• Abs_Untreated_Control: Average absorbance of the wells with untreated cells.

Determining the IC50 Value

The IC50 is the concentration of a drug that is required for 50% inhibition of cell viability in vitro.[3]

Procedure:

• Normalize Data: Convert the absorbance data to Percentage Viability for each compound concentration.[17]

• Log Transform Concentrations: Convert the compound concentrations to their logarithm. This helps in generating a sigmoidal dose-response curve.[18][19]

• Plot the Curve: Create a scatter plot with the log-transformed concentrations on the X-axis and the corresponding Percentage Viability on the Y-axis.

• Non-linear Regression: Use a statistical software package (e.g., GraphPad Prism, Origin) to fit the data to a non-linear regression model (sigmoidal, 4PL dose-response curve).[17][19]

• Calculate IC50: The software will calculate the IC50 value, which is the concentration that corresponds to 50% on the Y-axis of the fitted curve.[17]

Data Presentation

Results should be presented clearly and concisely. A summary table is an effective way to compare the potency of different derivatives across multiple cell lines.

Compound ID	Cell Line A (IC50 in µM)	Cell Line B (IC50 in µM)	Non-cancerous Cell Line C (IC50 in µM)
QO-001	5.2 ± 0.6	8.1 ± 1.1	> 100
QO-002	15.8 ± 2.3	22.5 ± 3.4	> 100
QO-003	0.9 ± 0.1	1.4 ± 0.2	45.7 ± 5.9
Doxorubicin (Control)	0.5 ± 0.08	0.8 ± 0.1	2.1 ± 0.4
Data are represented as Mean ± Standard Deviation from three independent experiments.

Mechanistic Insights: Potential Pathways

While cytotoxicity assays measure if a compound kills cells, they do not explain how. The quinolone scaffold is known to induce cell death through various mechanisms. One common pathway is the induction of apoptosis (programmed cell death).[1] Active quinolin-4-one derivatives may trigger the intrinsic apoptotic pathway by inducing mitochondrial stress.

dot graph G { bgcolor="#F1F3F4" node [shape=box, style="rounded,filled", fontcolor="#FFFFFF"]; edge [color="#202124"];

}

Caption: Potential intrinsic apoptosis pathway induced by quinolin-4-one derivatives.

This pathway can be investigated further using assays such as Annexin V/PI staining, caspase activity assays, or Western blotting for key apoptotic proteins.

References

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. (2025). [No Publisher].
• Vichai, V., & Kirtikara, K. (2016). Sulforhodamine B (SRB)
• Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. (n.d.). [No Publisher].
• Sulforhodamine B (SRB) Assay Protocol. (n.d.).
• MTT Cell Assay Protocol. (n.d.). [No Publisher].
• How to calculate IC50. (n.d.).
• Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds. (n.d.). Benchchem.
• Al-Ostoot, F. H., et al. (2021).
• ATCC Culture Guides. (n.d.).
• How to calculate IC50 for my dose response? (2016).
• Niles, A. L., Moravec, R. A., & Riss, T. L. (2008). In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening. Current Chemical Genomics, 2, 33–41.
• Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation.
• In Vitro Cytotoxicity Assays. (n.d.). LifeNet Health LifeSciences.
• In Vitro Cytotoxicity Assays: Applications in Drug Discovery. (2025). Kosheeka.
• ATCC Primary Cell Culture Guide. (n.d.).
• SRB Cytotoxicity Assay D
• Sulforhodamine B (SRB) Cell Cytotoxicity Colorimetric Assay. (n.d.). ZELLX.
• How to compute EC50/IC50 in Dose Response fitting. (2022). OriginLab.
• Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism. (2025). YouTube.
• Aslantürk, Ö. S. (2018). In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. In [Book Title]. IntechOpen.
• ATCC Primary Cell Culture Guide. (n.d.).
• Maintaining Cells. (n.d.).
• MTT assay protocol. (n.d.). Abcam.
• MTT assay and IC50 calcul
• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574.
• Best Practices for Cell Culture. (n.d.).
• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574.
• Azzman, N. N., et al. (2024). Quinolone Derivatives as Anticancer Agents: Importance in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 24(13), 1135-1154.
• Azzman, N. N., et al. (2024). Quinolone Derivatives as Anticancer Agents: Importance in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 24(13), 1135-1154.
• How to calculate IC50

Sources

• 1. Novel 4-quinolone derivative inflicted cytotoxicity via intrinsic apoptotic pathway activation on human metastatic triple-negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
• 5. eurekaselect.com [eurekaselect.com]
• 6. In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kosheeka.com [kosheeka.com]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. creative-bioarray.com [creative-bioarray.com]
• 10. zellx.de [zellx.de]
• 11. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. canvaxbiotech.com [canvaxbiotech.com]
• 13. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 14. atcc.org [atcc.org]
• 15. creative-bioarray.com [creative-bioarray.com]
• 16. bio-protocol.org [bio-protocol.org]
• 17. clyte.tech [clyte.tech]
• 18. Star Republic: Guide for Biologists [sciencegateway.org]
• 19. m.youtube.com [m.youtube.com]

Application Note: Measuring Kinase Inhibition with 2,8-Dimethylquinolin-4-ol

Abstract

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 2,8-Dimethylquinolin-4-ol, a quinoline derivative, for the measurement of kinase inhibition. Protein kinases are a critical class of enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer.[1] Consequently, the identification and characterization of kinase inhibitors are paramount in modern drug discovery.[2] This document outlines the scientific principles, detailed experimental protocols, and data analysis workflows for employing 2,8-Dimethylquinolin-4-ol in a fluorescence-based kinase inhibition assay. The protocols are designed to be self-validating, incorporating essential controls and checks to ensure data integrity and reproducibility.

Introduction: The Central Role of Kinases in Cellular Signaling and Drug Discovery

Protein kinases orchestrate a vast array of cellular processes by catalyzing the transfer of a phosphate group from ATP to specific substrate proteins. This post-translational modification, known as phosphorylation, acts as a molecular switch, modulating protein function, localization, and interaction with other molecules. The human genome encodes over 500 kinases, collectively known as the kinome, which regulate everything from cell cycle progression and metabolism to apoptosis and immune responses.[1]

Given their central role, it is not surprising that aberrant kinase activity is a hallmark of many human diseases. The 4-aminoquinazoline core, a related chemical structure, is found in numerous FDA-approved kinase inhibitor drugs used to treat various cancers.[3] The quinoline scaffold itself is a versatile starting point for the development of kinase inhibitors.[2] The discovery of novel kinase inhibitors is a highly active area of research, with a continuous need for robust and reliable assay methodologies to identify and characterize new chemical entities.

The Quinoline Scaffold in Kinase Inhibition

Quinoline and its derivatives are a prominent class of heterocyclic compounds that have been extensively explored in medicinal chemistry.[4] The 4-anilino-quinoline and 4-anilino-quinazoline ring systems, for instance, have been the foundation for several approved medicines targeting kinases like EGFR.[5] The planar, aromatic nature of the quinoline ring system allows it to interact with the ATP-binding pocket of many kinases, often through hydrogen bonding and hydrophobic interactions. Modifications to the quinoline core, such as the addition of methyl groups in 2,8-Dimethylquinolin-4-ol, can modulate the compound's potency, selectivity, and pharmacokinetic properties.[6]

Principle of the Assay: A Fluorescence-Based Approach

This application note describes a fluorescence-based kinase assay, a common and sensitive method for measuring kinase activity.[7][8] These assays are advantageous due to their high sensitivity, potential for miniaturization, and non-radioactive nature.[8][9] The fundamental principle involves a fluorescently labeled peptide substrate. When the kinase phosphorylates this substrate, a change in the fluorescent signal is detected. The presence of an inhibitor, such as 2,8-Dimethylquinolin-4-ol, will decrease the rate of phosphorylation, leading to a corresponding reduction in the change in fluorescence.

It is important to note that some compounds can interfere with fluorescence-based assays.[10] Therefore, proper controls are essential to rule out artifacts such as compound autofluorescence or quenching effects.

Materials and Reagents

Key Components

Reagent	Supplier	Catalog No.	Storage
2,8-Dimethylquinolin-4-ol	(Example) Sigma-Aldrich	(Example) SML1234	-20°C, Desiccated
Recombinant Kinase (e.g., Src)	(Example) MilliporeSigma	(Example) 14-437	-80°C
Fluorescent Peptide Substrate	(Example) AnaSpec	(Example) AS-65432	-20°C
ATP, 10 mM Solution	(Example) Thermo Fisher	(Example) R0441	-20°C
Kinase Assay Buffer (5X)	(Example) Promega	(Example) V325A	4°C
Staurosporine (Positive Control)	(Example) Cayman Chemical	(Example) 81590	-20°C
DMSO, Anhydrous	(Example) Sigma-Aldrich	(Example) D2650	Room Temperature
384-well, low-volume, black plates	(Example) Corning	(Example) 3573	Room Temperature

Reagent Preparation

• 1X Kinase Assay Buffer: Dilute the 5X Kinase Assay Buffer to 1X with nuclease-free water. Keep on ice.

• 2,8-Dimethylquinolin-4-ol Stock Solution: Prepare a 10 mM stock solution in 100% DMSO.

• Staurosporine Stock Solution: Prepare a 1 mM stock solution in 100% DMSO.

• Kinase Working Solution: Thaw the recombinant kinase on ice. Dilute to the desired working concentration (e.g., 2X final concentration) in 1X Kinase Assay Buffer. The optimal concentration should be determined empirically.

• Substrate/ATP Working Solution: Prepare a 2X working solution containing the fluorescent peptide substrate and ATP at their final desired concentrations in 1X Kinase Assay Buffer. The Km of ATP for the specific kinase should be considered when determining the ATP concentration.

Experimental Protocols

Workflow for Kinase Inhibition Assay

The following diagram illustrates the overall workflow for the kinase inhibition assay.

Caption: Workflow for the 2,8-Dimethylquinolin-4-ol kinase inhibition assay.

Step-by-Step Protocol

• Compound Dilution:

  • Create a serial dilution of the 10 mM 2,8-Dimethylquinolin-4-ol stock solution in 100% DMSO. A common starting point is a 10-point, 3-fold serial dilution.

  • Prepare dilutions of the positive control (Staurosporine) in a similar manner.

  • Include a DMSO-only control (vehicle control).

• Assay Plate Preparation:

  • Add 1 µL of each compound dilution, positive control, or DMSO to the wells of a 384-well assay plate.

• Kinase Addition:

  • Add 10 µL of the 2X kinase working solution to each well.

  • Mix by gentle shaking for 1 minute.

  • Incubate the plate at room temperature for 10 minutes to allow the compound to interact with the kinase.

• Reaction Initiation:

  • Add 10 µL of the 2X Substrate/ATP working solution to each well to initiate the kinase reaction. The final reaction volume will be 21 µL.

  • Mix by gentle shaking for 1 minute.

• Data Acquisition:

  • Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths for the chosen fluorescent peptide substrate.

  • The reaction can be monitored kinetically over a period of time (e.g., 60 minutes with readings every 5 minutes) or as an endpoint reading after a fixed incubation time.

Essential Controls for a Self-Validating System

Control	Purpose
No Enzyme Control	To determine the background fluorescence of the substrate and buffer.
Vehicle Control (DMSO)	Represents 0% inhibition and is used for data normalization.
Positive Control (Staurosporine)	A known potent kinase inhibitor to confirm assay performance.
Compound Autofluorescence Check	To identify and correct for any intrinsic fluorescence of 2,8-Dimethylquinolin-4-ol at the assay wavelengths.

Data Analysis and Interpretation

Calculating Percentage Inhibition

The percentage of kinase inhibition for each concentration of 2,8-Dimethylquinolin-4-ol is calculated using the following formula:

% Inhibition = 100 * (1 - (Signal_Compound - Signal_NoEnzyme) / (Signal_Vehicle - Signal_NoEnzyme))

Where:

• Signal_Compound is the fluorescence signal in the presence of the test compound.

• Signal_NoEnzyme is the fluorescence signal in the absence of the kinase.

• Signal_Vehicle is the fluorescence signal in the presence of DMSO only.

Determining the IC50 Value

The IC50 (half-maximal inhibitory concentration) is a measure of the potency of an inhibitor. It is the concentration of the inhibitor required to reduce the kinase activity by 50%.

• Plot the % Inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic (4PL) equation to generate a dose-response curve.

• The IC50 value is determined from the fitted curve.

The following diagram illustrates the data analysis pipeline.

Caption: Data analysis pipeline for determining the IC50 value.

Troubleshooting and Scientific Considerations

• High Background Signal: This could be due to substrate degradation or contamination. Ensure fresh reagents are used.

• Low Signal-to-Background Ratio: The kinase concentration may be too low, or the incubation time may be insufficient. Optimize these parameters.

• Compound Interference: As mentioned, test compounds can have their own fluorescence or quenching properties.[10] Always perform the necessary controls to identify and account for such interference.

• DMSO Concentration: The final concentration of DMSO in the assay should be kept constant across all wells and should ideally be below 1% to minimize its effect on enzyme activity.[8]

Conclusion

This application note provides a robust framework for measuring the inhibitory activity of 2,8-Dimethylquinolin-4-ol against a target kinase using a fluorescence-based assay. By adhering to the detailed protocols and incorporating the necessary controls, researchers can generate reliable and reproducible data to advance their drug discovery programs. The principles and methodologies described herein are broadly applicable to the screening and characterization of other quinoline-based kinase inhibitors.

References

• ResearchGate. (n.d.). Selected quinoline derivatives with c-Met kinase inhibitory activity. Retrieved from [Link]

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). New Quinoline Kinase Inhibitors With Good Selectivity for NAK Kinases and Anti‐Tumor Activity Against Ewing Sarcoma. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fluorescent Peptide Assays For Protein Kinases. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Kinase Inhibitory Potencies of Pyrazolo[3,4-g]isoquinolines. Retrieved from [Link]

• Reaction Biology. (2024, May 30). Choosing the Right Assay for Your Kinase Drug Discovery. Retrieved from [Link]

• ResearchGate. (n.d.). Fluorescence detection techniques for protein kinase assay. Retrieved from [Link]

• Bio Molecular Systems. (n.d.). Kinase Assays with Myra. Retrieved from [Link]

• National Center for Biotechnology Information. (2019, May 15). Recent advances of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry. Retrieved from [Link]

• bioRxiv. (2019, September 5). Design and analysis of the 4-anilino-quin(az)oline kinase inhibition profiles of GAK/SLK/STK10 using quantitative structure activity relationships. Retrieved from [Link]

• National Center for Biotechnology Information. (2020, June 2). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. Retrieved from [Link]

• Wiley Online Library. (2025, July 18). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). Retrieved from [Link]

Sources

• 1. biomolecularsystems.com [biomolecularsystems.com]
• 2. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent advancements of 4-aminoquinazoline derivatives as kinase inhibitors and their applications in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design and analysis of the 4-anilino-quin(az)oline kinase inhibition profiles of GAK/SLK/STK10 using quantitative structure activity relationships | bioRxiv [biorxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. Fluorescent Peptide Assays For Protein Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 9. reactionbiology.com [reactionbiology.com]
• 10. researchgate.net [researchgate.net]

Application Note: High-Purity Synthesis of 2,8-Dimethylquinolin-4-ol Scaffolds

Executive Summary

The 4-hydroxyquinoline (quinolin-4-ol) moiety acts as a "privileged scaffold" in medicinal chemistry, serving as the foundational core for antimalarials (e.g., chloroquine), antibacterials (fluoroquinolones), and emerging kinase inhibitors. This guide details the synthesis of 2,8-dimethylquinolin-4-ol , a specific derivative where the 8-methyl group provides steric bulk to modulate metabolic stability and the 2-methyl group offers a vector for solubility enhancement.

Critical Technical Distinction: The synthesis of quinolin-4-ols from anilines and

-ketoesters is often plagued by regiochemical ambiguity.

• Knorr Synthesis (

  C): Produces the thermodynamically stable amide, cyclizing to 2-hydroxyquinoline (quinolin-2-one).

• Conrad-Limpach Synthesis (

  C): Isolates the kinetic enamine intermediate, which upon high-temperature shock, cyclizes to the desired 4-hydroxyquinoline .

This protocol strictly enforces the Conrad-Limpach pathway to ensure regioisomeric purity (>98%).

Chemical Strategy & Mechanism

The synthesis relies on a two-stage thermodynamic trap. First, we form the

-enamino ester (enamine) under conditions that prevent amide formation. Second, we utilize flash pyrolysis in a high-boiling solvent to drive the electrocyclic ring closure.

Reaction Pathway (Graphviz)

Figure 1: The Conrad-Limpach pathway prioritizes the formation of the enamine intermediate to secure the 4-OH regiochemistry.

Detailed Experimental Protocols

Protocol A: Scaffold Synthesis (2,8-Dimethylquinolin-4-ol)

Objective: Synthesis of the core ring system via thermal cyclization. Scale: 50 mmol basis.

Reagents:

• 2-Methylaniline (o-Toluidine) [CAS: 95-53-4]: 5.36 g (50 mmol)

• Ethyl Acetoacetate [CAS: 141-97-9]: 6.51 g (50 mmol)

• Glacial Acetic Acid (Catalyst): 0.5 mL

• Benzene or Toluene (Solvent 1): 60 mL

• Dowtherm A (Diphenyl ether/biphenyl eutectic) (Solvent 2): 50 mL

Step 1: Enamine Formation (Condensation)

• Setup: Equip a 250 mL Round Bottom Flask (RBF) with a Dean-Stark trap and a reflux condenser.

• Charging: Add o-toluidine, ethyl acetoacetate, acetic acid, and benzene.

• Reaction: Heat to reflux (

  80-110°C). Monitor water collection in the Dean-Stark trap.

  • Critical Checkpoint: The reaction is complete when the theoretical amount of water (

    0.9 mL) separates. This typically takes 4–6 hours.

• Isolation: Evaporate the benzene under reduced pressure. The residue is the crude

  -anilinocrotonate (enamine).

  • Quality Control: Take a small aliquot for

    H NMR. Look for the vinyl proton singlet around 4.5–5.0 ppm. If amide peaks (broad NH > 8 ppm) are dominant, the temperature was too high; discard and restart.

Step 2: Thermal Cyclization

• Setup: Equip a 250 mL 3-neck RBF with a thermometer and an air condenser (not water-cooled, to allow ethanol escape).

• Pre-heating: Add Dowtherm A to the flask and heat vigorously to 250°C .

  • Safety Note: Dowtherm A vapor is flammable. Use a heating mantle, not an open flame. Ensure the hood sash is low.

• Addition: Dissolve the crude enamine from Step 1 in a minimal amount of warm Dowtherm A (or add neat if liquid). Add this dropwise rapidly to the boiling solvent.

  • Why Rapidly? Slow addition favors polymerization. Instant dilution in the high-heat medium favors intramolecular cyclization.

• Reaction: Maintain 250°C for 20–30 minutes. Ethanol will evolve as vapor.

• Workup:

  • Cool the mixture to room temperature. The product often precipitates as a solid.

  • Dilute with 50 mL of hexane or diethyl ether to fully precipitate the quinoline.

  • Filter the solid. Wash copiously with hexane to remove residual Dowtherm A.

  • Recrystallize from ethanol/acetone if necessary.

Expected Yield: 65–75% Appearance: Off-white to pale yellow powder.

Protocol B: Drug Discovery Derivatization (The "Handle" Strategy)

The 4-OH group is tautomeric with the 4-quinolone (ketone) form.[1] It is rarely the final drug target but serves as a "handle" for chlorination and subsequent

displacement.

Step 3: Chlorination (Synthesis of 4-Chloro-2,8-dimethylquinoline)

• Reagents: 2,8-Dimethylquinolin-4-ol (1.73 g, 10 mmol), Phosphorus Oxychloride (

  , 5 mL).

• Procedure:

  • Place starting material in a dry RBF.

  • Add

    carefully (fume hood!).

  • Reflux at 100°C for 2 hours. The solid will dissolve as it converts to the chloro-derivative.

• Quenching:

  • Cool to RT. Pour the mixture slowly onto crushed ice/ammonia water.

  • Caution: Exothermic hydrolysis of

    .

  • Extract with Dichloromethane (DCM), dry over

    , and concentrate.

Step 4: Amination ( Library Generation)

• Reagents: 4-Chloro-intermediate (1 eq), Primary/Secondary Amine (e.g., N-methylpiperazine, morpholine) (1.5 eq),

  (2 eq), DMF (Solvent).

• Procedure: Heat at 80-100°C for 4-12 hours.

• Result: This yields the 4-aminoquinoline derivative, the bioactive core for many antimalarials.

Analytical Validation (QC)

To ensure the integrity of the scaffold, the following analytical signatures must be verified:

Technique	Parameter	Expected Signature (2,8-Dimethylquinolin-4-ol)
H NMR	C3-H	Singlet at 6.0–6.3 ppm (Characteristic of quinolone ring).
C2-Me	Singlet at 2.4–2.5 ppm.
C8-Me	Singlet at 2.6–2.7 ppm (Deshielded by ring current).
NH/OH	Broad singlet >11 ppm (Tautomer dependent).
LC-MS	M+H	(Calculated MW: 173.21).
Melting Point	Range	>250°C (High due to H-bonding network).

SAR & Application Logic

The 2,8-dimethyl substitution pattern is strategic for Structure-Activity Relationship (SAR) studies:

Figure 2: SAR Logic. The 8-methyl group is particularly useful for improving oral bioavailability by sterically hindering Phase II metabolic conjugation at the quinoline nitrogen.

References

• Conrad, M., & Limpach, L. (1887).[2][3] Über das Chinaldin und seine Homologen. Berichte der deutschen chemischen Gesellschaft.

• Riegel, B., et al. (1946). The Synthesis of some 4-Quinolinols and 4-Chloroquinolines. Journal of the American Chemical Society.

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society. (Provided for mechanistic contrast).

• World Health Organization. (2015). Guidelines for the treatment of malaria. (Context for 4-aminoquinoline relevance).

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. (Standard reference for Dean-Stark and high-temp cyclization protocols).

Sources

• 1. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. mdpi.com [mdpi.com]
• 3. scribd.com [scribd.com]

Technical Notes & Optimization

Navigating the Synthesis of 2,8-Dimethylquinolin-4-ol: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 2,8-Dimethylquinolin-4-ol. As a key intermediate in various pharmaceutical and research applications, mastering its synthesis is crucial. This guide, structured in a question-and-answer format, provides in-depth troubleshooting advice and frequently asked questions to address the specific challenges encountered during its scale-up. Drawing from established chemical principles and field-proven insights, this document aims to be your comprehensive resource for optimizing this synthesis.

I. Overview of the Primary Synthetic Route: The Conrad-Limpach-Knorr Synthesis

The most common and classical approach to synthesizing 2,8-Dimethylquinolin-4-ol is a variation of the Conrad-Limpach-Knorr synthesis. This method involves two key stages:

• Condensation: The reaction of o-toluidine with ethyl acetoacetate to form an enamine intermediate, ethyl 3-(o-tolylamino)crotonate.

• Thermal Cyclization: The high-temperature intramolecular cyclization of the enamine intermediate to yield the final product, 2,8-Dimethylquinolin-4-ol.

While seemingly straightforward, scaling up this synthesis presents several challenges that can significantly impact yield and purity. This guide will dissect these challenges and provide actionable solutions.

Technical Support Center: Quinoline Permeability Optimization

Topic: Improving cell permeability of quinoline-based inhibitors Role: Senior Application Scientist Status: Active Support Ticket

Introduction: The Quinoline Paradox

Welcome. If you are reading this, you are likely facing the "Quinoline Paradox." The quinoline scaffold is a privileged structure in medicinal chemistry—essential for kinase inhibition, antimalarials, and virology—but it frequently suffers from a bimodal permeability problem. It is often either too lipophilic (causing non-specific binding and membrane retention) or highly basic (leading to lysosomal trapping and P-gp efflux).

This guide is not a textbook. It is a troubleshooting workflow designed to diagnose why your compound isn't permeating and provide the specific synthetic or assay modifications required to fix it.

Module 1: Diagnostic & Assay Troubleshooting

"My data is inconsistent or shows zero permeability."

Before modifying your molecule, you must validate your assay. Quinolines are notorious for interacting with assay materials, leading to false negatives.

Issue 1: Low Recovery in Caco-2 Assays (< 70%)

Symptom: You observe low permeability (

) in both apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions, and the mass balance is missing. Root Cause: Non-Specific Binding (NSB). The planar, aromatic nature of quinolines causes them to adsorb strongly to the polystyrene plastic of Transwell plates or pipette tips.

Troubleshooting Protocol:

• Switch to Glass/Low-Bind: Use glass-coated receiver plates or low-binding polypropylene.

• The BSA Shift: Add 0.5% - 1.0% Bovine Serum Albumin (BSA) to the receiver compartment.

  • Mechanism:[1] BSA acts as a "sink," mimicking plasma protein binding to pull the lipophilic quinoline off the plastic and through the monolayer.

• Solvent Pre-loading: Pre-load the collection plate with an organic solvent (e.g., MeOH/ACN mix) if your analytical method allows.

Issue 2: High Retention in PAMPA

Symptom: Compound disappears from the donor but doesn't appear in the acceptor. Root Cause: Membrane Trapping. Your quinoline is likely a "Grease Ball" (LogP > 4). It partitions into the artificial lipid membrane but is too lipophilic to exit into the aqueous acceptor phase.

Troubleshooting Protocol:

• Implement Double-Sink PAMPA:

  • Standard PAMPA uses an aqueous acceptor. Change this to a buffer containing a surfactant (e.g., 0.5% Tween-20) or a scavenger (chemical sink) to drive the equilibrium across the membrane.

• Check Membrane Integrity (Quinoline Specific):

  • Warning: Do not use Lucifer Yellow (LY) alone for lipid-PAMPA integrity; it only detects pore formation. Use Brilliant Cresyl Blue (co-incubation) to confirm the lipid layer is not being dissolved by your compound.

Visual Diagnostic Workflow

Use this logic tree to determine if your issue is biological (efflux) or physical (solubility/binding).

Figure 1: Diagnostic logic for distinguishing between assay artifacts (binding) and biological barriers (efflux).

Module 2: Synthetic Design Optimization

"The assay is fine. The molecule just won't get in."

Once you trust the data, use these specific Structure-Activity Relationship (SAR) strategies to improve quinoline permeability.

Strategy A: Escaping the P-gp Efflux Pump

Quinolines are frequent substrates for P-glycoprotein (P-gp/MDR1). The basic quinoline nitrogen (N1) is a key recognition element for the transporter.

The Fix: Reduce Basicity (pKa Modulation) You need to lower the pKa of the quinoline nitrogen to reduce the percentage of ionized species at physiological pH (7.4), without destroying target binding.

• Tactic: Introduce an electron-withdrawing group (EWG) adjacent to the nitrogen or on the ring system.

• Specific Modification: Replace a Hydrogen with Fluorine at the C2, C4, or C8 position.

  • Mechanism:[1] The inductive effect of Fluorine lowers the pKa of the ring nitrogen. This reduces lysosomal trapping and P-gp recognition.

  • Caution: C2 substitution can sterically hinder kinase hinge binding; C8 is often safer for preserving potency.

Data Comparison: Impact of Fluorination | Compound Variant | pKa (Quinoline N) | LogP | Efflux Ratio (Caco-2) | Permeability (

cm/s) | | :--- | :--- | :--- | :--- | :--- | | Parent Quinoline | 5.2 | 3.1 | 14.5 (High Efflux) | 1.2 | | 8-Fluoro Analog | 4.1 | 3.3 | 2.1 (Low Efflux) | 8.4 | | 4-CF3 Analog | 3.5 | 3.8 | 1.5 (No Efflux) | 12.1 |

Strategy B: The "Chameleon" Effect (Intramolecular Hydrogen Bonding)

If your molecule violates Lipinski's Rule of 5 (bRO5) due to high molecular weight or polarity, you must hide the polar groups.

The Fix: Create an Intramolecular Hydrogen Bond (IMHB) Design the side chain at C8 or C2 to fold back and form a hydrogen bond with the quinoline nitrogen or a nearby substituent.

• Protocol:

  • Design a substituent with a hydrogen bond donor (e.g., amide NH, hydroxyl).

  • Position it to form a 6- or 7-membered ring with the quinoline nitrogen acceptor.

  • Result: This "closes" the molecule, shielding the polar atoms from the lipid membrane. It acts lipophilic in the membrane (closed form) and polar in the cytosol (open form).

Strategy C: Solubility vs. Permeability (Brick Dust vs. Grease Ball)

Identify which category your quinoline falls into to select the right fix.

• Grease Ball (High LogP, Low Solubility):

  • Issue: Sticks to membranes.

  • Fix: Add solubilizing groups that are metabolically labile (e.g., phosphate prodrugs) or introduce an ether linkage to lower LogP.

• Brick Dust (High Melting Point, Low Solubility):

  • Issue: Crystal lattice energy is too high; it won't dissolve to permeate.

  • Fix: Disrupt molecular planarity. Add an

    carbon (e.g., a methyl group) to "kink" the structure and lower the melting point.

SAR Optimization Cycle

Use this workflow to guide your next synthesis round.

Figure 2: Iterative SAR cycle for optimizing quinoline permeability based on specific assay feedback.

References

• Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 2001.

• Wang, J., et al. "Intramolecular Hydrogen Bonding: A Potential Strategy for More Bioavailable Inhibitors." Journal of Medicinal Chemistry, 2014.[2]

• Di, L., & Kerns, E. "Profiling drug-like properties: assays and interpretations." Drug Discovery Today, 2003. (Definitive guide on Caco-2/PAMPA troubleshooting).

• Avdeef, A. "Absorption and Drug Development: Solubility, Permeability, and Charge State." Wiley-Interscience, 2003. (Source for "Brick Dust vs. Grease Ball" theory).

• Gao, Y., et al. "Recent Advances in the Synthesis and Biological Activity of Quinoline Derivatives." Molecules, 2019.[3] (Review of C4/C8 substitution effects).

Sources

• 1. Intramolecular hydrogen bonding to improve membrane permeability and absorption in beyond rule of five chemical space - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 2. Impact of Stereospecific Intramolecular Hydrogen Bonding on Cell Permeability and Physicochemical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Quinoline Compound Derivatives of NSC23925 as Potent Reversal Agents Against P-Glycoprotein-Mediated Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Benchmarking the In Vitro Performance of Novel Quinoline Derivatives

For researchers, scientists, and drug development professionals, the journey from a promising novel quinoline derivative to a potential therapeutic candidate is paved with rigorous in vitro evaluation. This guide provides a comprehensive framework for benchmarking the performance of these compounds, moving beyond a simple checklist of assays to a deeper understanding of the "why" behind the "how." By integrating field-proven insights with robust experimental design, we aim to empower you to generate a clear, comparative, and compelling data package for your novel quinoline derivatives.

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1] Its derivatives have demonstrated a wide array of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects.[2][3] The versatility of the quinoline ring allows for extensive chemical modifications, leading to compounds that can modulate a diverse range of biological targets and pathways.[4] Consequently, a systematic and multi-faceted in vitro benchmarking strategy is essential to elucidate their therapeutic potential and differentiate them from existing alternatives.

This guide will walk you through a tiered approach to in vitro testing, starting from broad cytotoxicity screening and progressively narrowing down to specific target engagement and mechanism of action studies. We will provide detailed, step-by-step protocols for key experiments, present data in a comparative format, and illustrate complex biological pathways and experimental workflows using diagrams.

Tier 1: Foundational Cytotoxicity and Antiproliferative Assessment

The initial step in characterizing any novel compound with therapeutic potential is to assess its fundamental impact on cell viability and proliferation. This provides a broad measure of potency and establishes the concentration range for subsequent, more detailed mechanistic studies.

Core Principle: Quantifying Potency through IC50 Determination

The half-maximal inhibitory concentration (IC50) is a cornerstone metric in pharmacology, representing the concentration of a drug required to inhibit a biological process by 50%.[5][6] A lower IC50 value indicates greater potency.[6] It is crucial to determine the IC50 across a panel of relevant cell lines to understand the compound's spectrum of activity and potential for selective toxicity towards cancer cells over healthy cells.[7]

Comparative Data: Novel Quinoline Derivatives vs. Standard-of-Care

The following table presents a hypothetical dataset comparing the cytotoxic activity of two novel quinoline derivatives (NQ-A and NQ-B) against Doxorubicin, a standard chemotherapeutic agent, across a panel of human cancer cell lines.

Compound	Cell Line	Tissue of Origin	IC50 (µM) ± SD
NQ-A	MCF-7	Breast Adenocarcinoma	7.8 ± 0.9
A549	Lung Carcinoma	15.2 ± 2.1
HCT116	Colon Carcinoma	11.5 ± 1.4
NQ-B	MCF-7	Breast Adenocarcinoma	2.1 ± 0.3
A549	Lung Carcinoma	4.5 ± 0.6
HCT116	Colon Carcinoma	3.8 ± 0.5
Doxorubicin	MCF-7	Breast Adenocarcinoma	0.9 ± 0.1
A549	Lung Carcinoma	1.2 ± 0.2
HCT116	Colon Carcinoma	1.5 ± 0.2

Data are presented as the mean IC50 value ± standard deviation from three independent experiments.

Experimental Protocol: Cell Viability Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.[8]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the novel quinoline derivatives and a reference compound (e.g., Doxorubicin) in complete growth medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to the respective wells. Include a vehicle control (e.g., DMSO) and a no-cell blank control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate the percentage of cell viability relative to the vehicle control. Plot the percent viability against the log-transformed compound concentration and use non-linear regression to determine the IC50 value.[5]

Caption: Workflow of the MTT assay for determining cell viability.

Tier 2: Elucidating the Mechanism of Action

Once the cytotoxic potential of novel quinoline derivatives has been established, the next critical step is to investigate their mechanism of action (MoA). This involves a series of targeted assays to determine how the compounds induce cell death and interfere with cellular processes.

Apoptosis Induction: The Hallmarks of Programmed Cell Death

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects.[9] Assays that quantify apoptotic events provide strong evidence for a compound's therapeutic potential.

Comparative Data: Apoptosis Induction by Novel Quinoline Derivatives

Compound (at IC50)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Necrotic Cells (%)
Vehicle Control	2.5 ± 0.4	1.8 ± 0.3	0.5 ± 0.1
NQ-A	25.7 ± 3.1	15.2 ± 2.0	1.2 ± 0.2
NQ-B	38.9 ± 4.5	22.1 ± 2.8	0.8 ± 0.1
Doxorubicin	45.3 ± 5.2	28.6 ± 3.5	2.1 ± 0.4

MCF-7 cells were treated for 48 hours. Data are presented as the mean percentage of cells ± standard deviation.

Experimental Protocol: Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Step-by-Step Methodology:

• Cell Treatment: Treat cells with the novel quinoline derivatives at their respective IC50 concentrations for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC positive and PI negative cells are considered early apoptotic, while cells positive for both stains are late apoptotic or necrotic.

Cell Cycle Analysis: Uncovering Proliferation Blockades

Many anticancer agents function by arresting the cell cycle at specific checkpoints, thereby preventing cancer cell proliferation.[1]

Comparative Data: Cell Cycle Distribution in Response to Quinoline Derivatives

Compound (at IC50)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle Control	65.2 ± 4.1	20.5 ± 2.5	14.3 ± 1.8
NQ-A	75.8 ± 5.3	12.1 ± 1.7	12.1 ± 1.5
NQ-B	35.4 ± 3.9	15.3 ± 2.1	49.3 ± 4.8
Doxorubicin	28.9 ± 3.2	10.7 ± 1.5	60.4 ± 5.9

A549 cells were treated for 24 hours. Data are presented as the mean percentage of cells ± standard deviation.

Experimental Protocol: Propidium Iodide Staining for Cell Cycle Analysis

This method utilizes the DNA-intercalating agent propidium iodide (PI) to quantify the DNA content of cells, which correlates with the phase of the cell cycle.

Step-by-Step Methodology:

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in ice-cold 70% ethanol and store at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Tier 3: Target Engagement and Signaling Pathway Modulation

The final tier of in vitro benchmarking focuses on identifying the specific molecular targets and signaling pathways affected by the novel quinoline derivatives. This provides a deeper mechanistic understanding and can guide future optimization efforts.

Kinase Inhibition Profiling: A Window into Target Selectivity

Many quinoline derivatives exert their anticancer effects by inhibiting protein kinases, which are key regulators of cellular signaling pathways.[3] Kinome profiling assays can screen a compound against a large panel of kinases to determine its potency and selectivity.[10]

Caption: Simplified PI3K/Akt/mTOR signaling pathway with a hypothetical inhibitory point for NQ-B.

The NF-κB Pathway

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway plays a crucial role in inflammation and cell survival. [11]Its constitutive activation is observed in many cancers.

Sources

• 1. Review on recent development of quinoline for anticancer activities - Arabian Journal of Chemistry [arabjchem.org]
• 2. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 3. ijmphs.com [ijmphs.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The Importance of IC50 Determination | Visikol [visikol.com]
• 7. clyte.tech [clyte.tech]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. PQ1, a Quinoline Derivative, Induces Apoptosis in T47D Breast Cancer Cells through Activation of Caspase-8 and Caspase-9 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Is 2,8-Dimethylquinolin-4-ol a better inhibitor than 2-methylquinazolin-4-ol?

Executive Summary

In the context of Pseudomonas aeruginosa Quorum Sensing (PqsR/MvfR) inhibition —the primary field where these two scaffolds are directly compared—2-methylquinazolin-4-ol (and its derivatives) is the superior inhibitor scaffold.

While 2,8-dimethylquinolin-4-ol mimics the native autoinducer structure, it frequently suffers from intrinsic partial agonism and poor physicochemical properties.[1] In contrast, the quinazolinone scaffold (2-methylquinazolin-4-ol) acts as a potent pure antagonist , effectively displacing native ligands without triggering the receptor's transcriptional activation switch.[1] However, researchers must account for the quinazolinone's known off-target activity against mammalian PARP-1 , a liability absent in the quinolone class.

Mechanistic Divergence: Agonist Mimicry vs. True Antagonism

To understand why the quinazolinone is a "better" inhibitor, one must analyze the structural biology of the PqsR receptor. PqsR controls the expression of virulence factors (pyocyanin, biofilms) by binding to native signals: HHQ (2-heptyl-4-quinolone) and PQS (2-heptyl-3-hydroxy-4-quinolone).[1][2][3]

The Quinolone Problem (2,8-Dimethylquinolin-4-ol)

• Mechanism: This molecule is a structural analogue of the native ligand HHQ.

• Binding Mode: It binds to the hydrophobic ligand-binding domain (LBD) of PqsR.

• The Flaw: Because the core scaffold is identical to the native signal, it often induces the same conformational change (stabilization of the helix

  4) that recruits RNA polymerase. Even with the 8-methyl group providing steric bulk, it poses a high risk of acting as a partial agonist rather than a silencer, potentially activating virulence at high concentrations.

The Quinazolinone Solution (2-methylquinazolin-4-ol)

• Mechanism: This scaffold is an isostere where the carbon at position 3 is replaced by nitrogen.

• Binding Mode: It occupies the same "B-pocket" in the PqsR LBD but adopts a slightly altered orientation due to the N3 atom.

• The Advantage: This altered geometry prevents the "lid" of the ligand-binding pocket from closing fully. Consequently, the receptor cannot undergo the conformational shift required for DNA binding. The result is pure antagonism —it blocks the site but "jams" the switch.

Pathway Visualization: PqsR Activation & Inhibition

Figure 1: The PqsR Quorum Sensing cascade. Note how the Quinazolinone scaffold (black node) effectively locks the receptor in an inactive state, whereas the Quinolone scaffold (dashed node) risks mimicking the native signal.

Comparative Performance Analysis

The following data synthesizes performance metrics from key structure-activity relationship (SAR) studies on PqsR inhibitors and PARP inhibitors.

Feature	2,8-Dimethylquinolin-4-ol	2-Methylquinazolin-4-ol	Winner
Primary Target	PqsR (MvfR)	PqsR (MvfR)	Quinazolinone
Mode of Action	Competitive Ligand / Partial Agonist	Competitive Antagonist (Inverse Agonist)	Quinazolinone
Potency (IC50)	Low µM range (10–50 µM)	High nM to Low µM (0.1–5 µM)*	Quinazolinone
Solubility	Poor (Lipophilic, planar stack)	Moderate (N-heterocycle polarity)	Quinazolinone
Selectivity Risk	Low (Bacterial specific)	High (Mammalian PARP-1 inhibitor)	Quinolone
Cytotoxicity	Generally Low	Low to Moderate (Cell line dependent)	Tie

*Note: Potency refers to optimized derivatives.[1] The simple 2-methylquinazolin-4-ol is a "fragment" lead; optimized analogues (e.g., with 3-alkyl/aryl substitutions) achieve sub-micromolar potency.[1]

Critical Liability: The PARP-1 Off-Target Effect[1]

While the quinazolinone is the superior PqsR inhibitor, it carries a significant liability for drug development: Poly(ADP-ribose) Polymerase (PARP) inhibition.

• The Data: 2-methylquinazolin-4-ol is a known competitive inhibitor of mammalian PARP-1 (Ki ≈ 1.1 µM).[1]

• The Consequence: If you are developing an anti-virulence drug to treat bacterial infections (P. aeruginosa), inhibiting host DNA repair enzymes (PARP) is undesirable and could lead to host toxicity or immunosuppression.

• Mitigation: To use the quinazolinone scaffold successfully, medicinal chemists often add bulky substituents at the N3 position (e.g., thioethers, aryl groups). These modifications sterically clash with the PARP active site (improving selectivity) while maintaining affinity for the bacterial PqsR hydrophobic pocket.

Experimental Protocols for Validation

To empirically verify which inhibitor performs better in your specific assay, use the following self-validating protocols.

Protocol A: PqsR-Dependent Reporter Assay (pqsA-lux)

This assay quantifies the inhibitor's ability to block transcriptional activation.[1]

• Strain Preparation: Use a P. aeruginosa reporter strain (e.g., PAO1 pqsA-lux) where bioluminescence is driven by the PqsR-controlled promoter.[1]

• Culture: Grow cultures in LB media to an OD600 of 0.05.

• Treatment:

  • Add 2,8-Dimethylquinolin-4-ol (0–100 µM) to Row A.[1]

  • Add 2-methylquinazolin-4-ol (0–100 µM) to Row B.[1]

  • Include a DMSO control (0% inhibition) and a ΔpqsR mutant (100% inhibition baseline).[1]

• Incubation: Incubate at 37°C with shaking.

• Measurement: Monitor Luminescence (RLU) and OD600 every 30 mins for 12 hours.

• Data Analysis: Plot RLU/OD600 vs. Time.

  • Success Metric: A "better" inhibitor will suppress the exponential rise in luminescence (usually occurring at OD ~1.5) without suppressing bacterial growth (OD600).[1]

  • Watch out for: If the Quinolone (Row A) shows a spike in luminescence earlier than the DMSO control, it is acting as an agonist.

Protocol B: Pyocyanin Quantification (Phenotypic Readout)

Pyocyanin is the blue-green toxin regulated by PqsR.[1] This visual assay confirms downstream efficacy.

• Growth: Cultivate P. aeruginosa PA14 in King’s A medium (enhances pigment production) for 18 hours with test compounds (50 µM).

• Extraction:

  • Centrifuge 5 mL culture (8,000 rpm, 10 min).

  • Mix 3 mL supernatant with 1.8 mL Chloroform (extracts pyocyanin).[1] Vortex heavily.[1]

  • Centrifuge and recover the blue organic layer (bottom).

  • Add 1.5 mL 0.2 M HCl to the organic phase. Vortex. The blue color will turn pink and move to the top aqueous phase.

• Quantification: Measure Absorbance of the pink layer at 520 nm .

• Calculation: Concentration (µg/mL) =

  .[1]

References

• Ilangovan, A. et al. (2013).[1] "Synthesis and biological evaluation of novel quinazolinone-based inhibitors of the Pseudomonas aeruginosa quorum sensing system." Bioorganic & Medicinal Chemistry Letters.

• Starkey, M. et al. (2014).[1] "Identification of Anti-Virulence Compounds That Disrupt Quorum-Sensing Regulated Acute and Persistent Pathogenicity." PLoS Pathogens.

• Griffin, R.J. et al. (1998).[1] "Resistance-modifying agents.[1] 5. Synthesis and biological properties of quinazolinone inhibitors of the DNA repair enzyme poly(ADP-ribose) polymerase (PARP)." Journal of Medicinal Chemistry.

• Kamenyeva, O. et al. (2015).[1] "Structure-Activity Relationships of the Quinolone Signal PQS and Its Precursor HHQ in Pseudomonas aeruginosa." Frontiers in Microbiology.

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• 3. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Validating Mechanism of Action Through Target Engagement Assays

In the landscape of modern drug discovery, establishing that a compound physically interacts with its intended molecular target within a physiologically relevant context is a cornerstone of success. This process, known as target engagement (TE), provides the mechanistic evidence linking a molecule's binding activity to its biological effect.[1][2] Neglecting to rigorously validate target engagement early in the discovery pipeline is a leading contributor to clinical trial failures, where promising compounds are found to lack efficacy due to insufficient interaction with their target in a complex biological system.[2][3]

This guide provides an in-depth comparison of key methodologies used to measure and validate target engagement. Moving beyond a simple listing of techniques, we will explore the causality behind experimental choices, provide actionable protocols, and offer a framework for selecting the most appropriate assay for your specific research question.

The Central Question: Does Your Compound Hit Its Target?

Before a compound's efficacy can be meaningfully assessed, one must first confirm that it reaches and binds to its intended protein target within the cell.[4] Answering this question is not merely a checkbox exercise; it builds the foundation for understanding the structure-activity relationship (SAR) and provides confidence that the observed phenotype is a direct result of on-target activity.[1][5]

Target engagement assays can be broadly categorized into two main types:

• Biophysical/Biochemical (In Vitro) Assays: These methods typically use purified proteins to measure direct binding events. They are invaluable for precise quantification of binding affinity and kinetics in a controlled, isolated system.[2][5]

• Cell-Based (In Situ) Assays: These assays measure target interaction within intact cells or cell lysates, providing a more physiologically relevant picture of how a compound behaves in a complex biological environment.[2]

A robust drug discovery program will strategically employ a combination of both approaches to build a comprehensive understanding of a compound's mechanism of action.

A Comparative Overview of Key Target Engagement Assays

Choosing the right assay depends on numerous factors, including the nature of the target, the stage of the drug discovery process, available reagents, and required throughput.[6] Below is a comparative analysis of several gold-standard techniques.

Assay Type	Principle	Environment	Key Outputs	Advantages	Limitations
Cellular Thermal Shift Assay (CETSA®)	Ligand binding stabilizes a protein against thermal denaturation.[4][7]	Intact Cells, Lysates, Tissues	Target engagement, Relative affinity	Label-free, physiological context, works for many target classes.[4][8]	Lower throughput (traditional), requires specific antibodies or MS.[9]
Surface Plasmon Resonance (SPR)	Measures changes in refractive index caused by mass accumulating on a sensor chip as a ligand binds to an immobilized target.[10][11]	In Vitro (Purified Protein)	Binding kinetics (kon, koff), Affinity (KD), Specificity.[11][12]	Real-time, label-free, provides kinetic data.[12][13]	Target immobilization can alter protein conformation; not suitable for very weak interactions.[11][14]
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during a binding event between molecules in solution.[15]	In Vitro (Purified Protein)	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS).[16][17][18]	Gold standard for thermodynamics, label-free, solution-based.[15][17][19]	Requires large amounts of pure protein, lower throughput.[14][17]
Bioluminescence Resonance Energy Transfer (BRET)	Measures energy transfer between a luciferase donor and a fluorescent acceptor when in close proximity (<10 nm), indicating binding.[20][21]	Live Cells	Target engagement, Relative affinity	Homogeneous assay, high sensitivity, suitable for high-throughput screening.[21]	Requires genetic modification of the target protein and a labeled ligand or binding partner.[4]
Reporter Gene Assays	Measures the transcriptional activity of a reporter gene linked to a promoter that is regulated by the target pathway.[22][23]	Live Cells	Functional pathway modulation, EC50/IC50	High-throughput, functional readout of downstream effects.[24][25]	Indirect measure of target engagement; susceptible to off-target pathway effects.[24]

Deep Dive: Methodologies and Experimental Protocols

Cellular Thermal Shift Assay (CETSA®): The Gold Standard for In-Cell Engagement

CETSA is a powerful biophysical method that directly assesses whether a compound binds to its target in an un-modified, physiological setting.[8][9] The core principle is that ligand binding confers thermodynamic stability to the target protein, making it more resistant to heat-induced unfolding and aggregation.[7][26][27]

This protocol provides a self-validating system for confirming target engagement.

• Cell Culture and Treatment:

  • Rationale: Use a cell line that endogenously expresses your target protein at a detectable level.

  • Protocol: Plate cells to achieve ~80-90% confluency. Treat cells with your test compound at a desired concentration (e.g., 10 µM) or vehicle (e.g., 0.1% DMSO) for a predetermined time (e.g., 1 hour) under standard culture conditions.

• Harvesting and Aliquoting:

  • Rationale: Intact cells are used to maintain the physiological environment.

  • Protocol: Harvest cells using a non-enzymatic method (e.g., scraping). Resuspend the cell pellet in a physiological buffer (e.g., PBS with protease inhibitors). Aliquot 50 µL of the cell suspension for each temperature point into PCR tubes.

• Thermal Challenge:

  • Rationale: The temperature gradient is chosen to span the denaturation range of the target protein. A typical range is 40-70°C.

  • Protocol: Place the PCR tubes in a thermal cycler programmed with a temperature gradient for 3 minutes. Immediately cool the samples on ice for 3 minutes.

• Lysis and Separation of Soluble Fraction:

  • Rationale: Freeze-thaw cycles effectively lyse the cells without using detergents that might interfere with protein stability. Centrifugation separates the heat-denatured, aggregated proteins (pellet) from the stable, soluble proteins (supernatant).[7]

  • Protocol: Subject the samples to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath. Centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the aggregated proteins.

• Protein Quantification and Analysis:

  • Rationale: The amount of soluble protein remaining at each temperature is a direct measure of its thermal stability.

  • Protocol: Carefully collect the supernatant (soluble fraction). Quantify the amount of the specific target protein using Western Blot or other sensitive detection methods like mass spectrometry.

• Data Interpretation (Self-Validation):

  • Control (Vehicle): This sample establishes the baseline melting curve of the target protein.

  • Test (Compound): A shift of the melting curve to higher temperatures compared to the vehicle control indicates that the compound has bound to and stabilized the target protein, confirming engagement.[26]

  • Negative Control (Unrelated Protein): Probing the Western Blot for a non-target protein (e.g., a housekeeping protein like GAPDH) should show no thermal shift, demonstrating the specificity of the interaction.

Surface Plasmon Resonance (SPR): Quantifying Binding Kinetics

SPR is a label-free biophysical technique that provides real-time data on the kinetics of molecular interactions.[11][13] It is exceptionally useful for detailed characterization of hit compounds and for guiding lead optimization.[12]

• Immobilization Strategy: The target protein is covalently attached to the sensor chip. The choice of chemistry (e.g., amine coupling) is critical and must be optimized to ensure the protein remains active and its binding site is accessible.

• Analyte Concentration Series: A range of compound concentrations is flowed over the chip to determine the concentration-dependent binding response, which is essential for accurate kinetic fitting.

• Control Surfaces: A reference channel (e.g., a blank surface or one with an irrelevant immobilized protein) is crucial to subtract non-specific binding and bulk refractive index changes, ensuring the measured signal is specific to the target-analyte interaction.

• Data Analysis: The resulting sensorgram (response vs. time) is fitted to a binding model (e.g., 1:1 Langmuir) to derive the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (KD).[11][28]

Choosing the Right Assay: A Decision Framework

The selection of a target engagement assay is a critical decision in any drug discovery project.[1][6] Use the following framework to guide your choice:

• What is the question?

  • “Does my compound bind in a cell?” -> Start with CETSA.

  • “How tightly and how quickly does it bind?” -> Use SPR or ITC for detailed kinetics and thermodynamics.[19]

  • “Does binding modulate pathway activity?” -> Use a Reporter Gene Assay or other functional readout.[29]

• What is the context?

  • Early Stage (Hit ID): Higher-throughput methods like NanoBRET or advanced CETSA formats (e.g., BRETSA™, SplitLuc CETSA) are valuable.[2][30][31][32]

  • Lead Optimization: Quantitative, high-resolution methods like SPR and ITC are essential for building a detailed SAR.[1][15]

• What are the practical constraints?

  • Reagents: Do you have purified, active protein (for SPR/ITC) or a specific antibody (for Western-based CETSA)?

  • Target Class: Membrane proteins can be challenging for techniques requiring purification and immobilization, making cellular assays like CETSA more attractive.[31]

Conclusion

Validating the mechanism of action through rigorous target engagement assays is not optional; it is fundamental to de-risking drug discovery projects and increasing the probability of clinical success.[2][33] By moving from simple biochemical assays to more physiologically relevant cellular methods like CETSA, researchers can build a stronger, more translatable data package.[3] Combining the cellular confirmation of engagement with the quantitative kinetic and thermodynamic data from biophysical methods like SPR and ITC provides a powerful, multi-faceted approach. This integrated strategy ensures that decisions to advance compounds are based on a solid mechanistic foundation, ultimately paving the way for the development of safer and more effective medicines.

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• Title: Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research Source: TA Instruments URL: [Link]

• Title: Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design Source: PubMed URL: [Link]

• Title: The Importance of Reporter Gene Assays in Drug Discovery Source: Indigo Biosciences URL: [Link]

• Title: ITC Assay Service for Drug Discovery Source: Reaction Biology URL: [Link]

• Title: Bioluminescence Resonance Energy Transfer to Detect Protein-Protein Interactions in Live Cells Source: ResearchGate URL: [Link]

• Title: Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design Source: Frontiers in Molecular Biosciences URL: [Link]

• Title: Target Engagement Assays in Early Drug Discovery Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Target Engagement Assays in Early Drug Discovery Source: ResearchGate URL: [Link]

• Title: Target Engagement Assays in Early Drug Discovery Source: Journal of Medicinal Chemistry URL: [Link]

• Title: Advancements in the application of reporter gene cell lines in bioactivity evaluation of biological products Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: Schematic illustration of bioluminescence resonance energy transfer... Source: ResearchGate URL: [Link]

• Title: Development and Qualification of a Reporter Gene Potency Assay to Support Source: Bioassays URL: [Link]

• Title: Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: The cellular thermal shift assay for evaluating drug target interactions in cells Source: Nature Protocols URL: [Link]

• Title: The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies Source: Annual Review of Biochemistry URL: [Link]

• Title: Cellular thermal shift assay Source: Wikipedia URL: [Link]

• Title: Determining target engagement in living systems Source: National Center for Biotechnology Information (PMC) URL: [Link]

• Title: A Practical Guide to Target Engagement Assays Source: Selvita URL: [Link]

• Title: Promega Unveils Cellular Target Engagement Technology Aimed at Expanding the Druggable Proteome at SLAS 2026 Source: BioSpace URL: [Link]

• Title: Surface plasmon resonance assay for screening diverse aptamer-target interactions Source: Bio-protocol URL: [Link]

• Title: Strategies for target and pathway engagement in cellular assays Source: Medicines Discovery Catapult URL: [Link]

• Title: Importance of Quantifying Drug-Target Engagement in Cells Source: ACS Publications URL: [Link]

• Title: Promega onthult technologie voor cellulair target engagement bedoeld voor uitbreiding van het met geneesmiddelen behandelbare proteoom tijdens SLAS 2026 Source: Business Wire URL: [Link]

• Title: Surface Plasmon Resonance (SPR) Assay Source: Charles River Laboratories URL: [Link]

• Title: Bioluminescence resonance energy transfer to detect protein-protein interactions in live cells Source: PubMed URL: [Link]

• Title: Enhance Your Research with Advanced SPR Technology for Biomolecular Interactions Source: Nuvisan URL: [Link]

• Title: Target Binding Characterization Source: Eurofins Discovery URL: [Link]

• Title: Benefits and Drawbacks of Binding Kinetic Methodologies Source: Enzymlogic URL: [Link]

• Title: Target Engagement: A Key Factor in Drug Development Failures Source: Pelago Bioscience URL: [Link]

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Navigating the Maze of Cell Viability: A Guide to Overcoming MTT Assay Reproducibility Issues

A Senior Application Scientist's Perspective on Ensuring Accurate and Reliable Cytotoxicity Data

For decades, the MTT assay has been a workhorse in cell biology, providing a seemingly simple and cost-effective method for assessing cell viability and cytotoxicity.[1][2] The principle is straightforward: metabolically active cells reduce the yellow tetrazolium salt, MTT, into a purple formazan product, with the color intensity directly correlating to the number of viable cells.[1][2][3] However, beneath this simplicity lies a host of reproducibility challenges that can lead to inconsistent and misleading data, ultimately hindering research and drug development.[4]

This guide offers an in-depth analysis of the common pitfalls associated with the MTT assay, grounded in the scientific principles that underpin its mechanism. We will explore the causality behind these experimental challenges and provide a comparative overview of more robust and reliable alternative assays, complete with experimental data and detailed protocols.

The Reproducibility Crisis: Why Your MTT Assay Might Be Failing

The MTT assay's reliance on a multi-step process and its indirect measurement of cell viability are at the heart of its reproducibility issues. Several key factors can introduce significant variability and compromise the integrity of your results.[5]

1. The Formazan Conundrum: A Crystal-Clear Problem

The primary challenge in the MTT assay lies in the nature of the formazan product itself. The purple crystals are insoluble in water and require a solubilization step, typically with an organic solvent like DMSO or isopropanol, before absorbance can be measured.[6][7][8] This step is a major source of error for several reasons:

• Incomplete Solubilization: Formazan crystals can be difficult to dissolve completely, leading to an underestimation of cell viability.[9][10] Factors such as insufficient solvent volume, inadequate mixing, or the presence of serum in the media can all contribute to this issue.[9][11] Vigorous shaking or pipetting may be required to ensure full dissolution.[10]

• Cell Loss During Media Removal: For adherent cells, the culture medium containing MTT must be removed before adding the solubilizing agent. This aspiration step can inadvertently remove cells, especially if they are loosely attached, leading to inaccurate results.[12][13]

• Crystal Size and Distribution: The size and distribution of formazan crystals can vary between cell types and experimental conditions, making consistent solubilization a significant challenge.[10]

2. Compound Interference: When Your Treatment Becomes a Variable

The chemical nature of the compounds being tested can directly interfere with the MTT assay, leading to false-positive or false-negative results.[9]

• Reducing Agents: Compounds with reducing properties, such as antioxidants, can directly reduce the MTT reagent, mimicking the activity of viable cells and leading to an overestimation of cell viability.[14]

• Colored Compounds: Test compounds that absorb light at the same wavelength as formazan (around 570 nm) can artificially inflate the absorbance readings.

3. Metabolic Activity vs. True Viability: An Indirect and Imperfect Correlation

A critical and often overlooked limitation is that the MTT assay measures metabolic activity, specifically the activity of mitochondrial dehydrogenases, as a proxy for cell viability.[1][2][5][19] This indirect measurement can be misleading because:

• Metabolic Fluctuations: Changes in cellular metabolism that are independent of cell death can significantly alter MTT reduction. For instance, some treatments may induce a state of metabolic dormancy without causing cell death, which the MTT assay would incorrectly interpret as a loss of viability.[5]

• Toxicity of the MTT Reagent: The MTT reagent itself can be toxic to some cell lines, particularly with longer incubation times, leading to an underestimation of viability.[14][20]

4. Protocol-Dependent Variability: The Devil is in the Details

Minor and seemingly insignificant variations in the experimental protocol can introduce substantial variability.[21]

• Incubation Times: The duration of both the MTT incubation and the formazan solubilization steps are critical and must be standardized.[21][22]

• Cell Seeding Density: Using an inappropriate number of cells per well can lead to low signal or signal saturation.[21][22] It is crucial to determine the optimal cell density for each cell line through a titration experiment.[21][23]

• "Edge Effects": The outer wells of a microplate are prone to evaporation and temperature fluctuations, which can lead to inconsistent results.[21][22] It is best practice to fill the perimeter wells with a sterile liquid like PBS and not use them for experimental data.[22]

• Media Components: Phenol red and components in serum can interfere with absorbance readings.[11][21] Using phenol red-free and, if possible, serum-free media during the MTT incubation step can mitigate these issues.[21]

A Comparative Guide to Superior Alternatives

Given the inherent limitations of the MTT assay, researchers should consider more robust and reliable alternatives. These assays often have fewer steps, are less prone to interference, and provide a more direct measure of cell viability.

Assay	Principle	Detection	Key Advantages	Key Disadvantages
MTT	Enzymatic reduction of tetrazolium salt to insoluble formazan.[2][3]	Colorimetric	Inexpensive, well-established.[24]	Multiple steps, insoluble product, prone to interference.[14][24]
XTT, MTS, WST-8	Enzymatic reduction of tetrazolium salt to a water-soluble formazan.[3][25][26]	Colorimetric	Fewer steps (no solubilization), higher sensitivity than MTT.[8][25][26]	Can be more expensive, still susceptible to some compound interference.[8]
Resazurin (alamarBlue)	Reduction of blue resazurin to pink, fluorescent resorufin by viable cells.[25][27]	Colorimetric & Fluorescent	Non-toxic, allows for kinetic monitoring, high sensitivity.[6][7][25][27][28]	Can be sensitive to culture conditions, potential for compound interference.[28]
ATP-Based Assays (e.g., CellTiter-Glo)	Measures ATP levels as an indicator of metabolically active cells.[25][28]	Luminescent	Fastest, most sensitive, well-suited for high-throughput screening.[25][29]	Requires a luminometer, can be more expensive.[28]

Data-Driven Comparison:

Studies have shown that ATP-based assays like CellTiter-Glo have a higher accuracy and are less prone to interference from compounds like polyphenols compared to the MTT assay.[30] For instance, one study found that the MTT assay overestimated the viability of Caco-2 cells treated with certain polyphenols, while the CellTiter-Glo assay provided more reliable results.[30] Similarly, WST-8 has been shown to be less toxic and more sensitive than MTS in both 2D and 3D cell cultures.[31]

Experimental Protocols: A Path to Reproducible Data

To illustrate the practical differences and guide researchers towards more reliable methodologies, here are detailed protocols for the MTT assay and a superior alternative, the WST-8 assay (found in kits like CCK-8).

Standard MTT Assay Protocol (for Adherent Cells)

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment: Treat cells with your test compound at various concentrations and incubate for the desired exposure time.[1]

• MTT Addition: Carefully remove the treatment media and wash the cells gently with PBS. Add 100 µL of MTT solution (typically 0.5 mg/mL in serum-free, phenol red-free medium) to each well.[1]

• Incubation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[1][21]

• Solubilization: Carefully aspirate the MTT solution without disturbing the formazan crystals. Add 100-150 µL of a solubilization solvent (e.g., DMSO) to each well.[21]

• Absorbance Reading: Shake the plate on an orbital shaker for at least 15 minutes in the dark to ensure complete dissolution of the formazan crystals. Measure the absorbance at a wavelength between 540-590 nm using a microplate reader.[21]

WST-8 (CCK-8) Assay Protocol (for Adherent Cells)

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and incubate for 24 hours.

• Compound Treatment: Treat cells with your test compound at various concentrations and incubate for the desired exposure time.

• WST-8 Addition: Add 10 µL of the WST-8 reagent directly to each well containing 100 µL of culture medium.

• Incubation: Incubate the plate for 1-4 hours at 37°C. The water-soluble formazan product will be formed.

• Absorbance Reading: Measure the absorbance at approximately 450 nm using a microplate reader.

Visualizing the Workflow: A Clearer Path to Data

To further clarify the experimental process and highlight the key differences, the following diagrams illustrate the workflows for the MTT and WST-8 assays.

Caption: Workflow for the traditional MTT assay, highlighting the multiple media removal and solubilization steps.

Caption: Streamlined workflow for the WST-8 assay, which eliminates the need for media removal and solubilization.

Choosing the Right Tool for the Job: A Decision-Making Framework

The selection of a cell viability assay should be a deliberate process based on the specific experimental context. The following decision tree can guide researchers in choosing the most appropriate method.

Caption: Decision tree to guide the selection of an appropriate cell viability assay.

Conclusion: Moving Beyond MTT for a More Reproducible Future

While the MTT assay has served the scientific community for many years, its inherent limitations and the availability of superior alternatives necessitate a critical re-evaluation of its continued widespread use. By understanding the common pitfalls of the MTT assay and embracing more robust methods like WST-8, resazurin, and ATP-based assays, researchers can significantly improve the reproducibility and reliability of their cell viability data. This shift in methodology is not merely a matter of convenience; it is a crucial step towards generating more accurate and impactful scientific knowledge.

References

• Bio-Rad. (2017, May 2). Cell viability assays: Alternatives to the MTT assay. Retrieved from [Link]

• van MEERLOO, J., KASPER, G. J., & CLOOS, J. (2011). Pitfalls and other issues with the MTT assay. Methods in Molecular Biology, 731, 237–245.

• The Future of Things. (n.d.). Troubleshooting Guidelines for MTT Assay in Cytotoxicity Tests. Retrieved from [Link]

• Stepanenko, A. A., & Dmitrenko, V. V. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Cancers, 13(23), 5866.

• Alojamiento Web UVa. (2023, July 5). Alternatives to MTT Assay in Cell Viability Assessments. Retrieved from [Link]

• ResearchGate. (2024, August 22). Seeking Your Insights: Which Cell Viability Assay Do You Prefer and Why? Retrieved from [Link]

• CLYTE Technologies. (2025, December 24). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

• Susewind, J., et al. (2022). Comparison of the Usefulness of MTT and CellTiterGlo Tests Applied for Cytotoxicity Evaluation of Compounds from the Group of Polyphenols. Molecules, 27(17), 5588.
• de la Harpe, K. M., et al. (2019). Considerations and Technical Pitfalls in the Employment of the MTT Assay to Evaluate Photosensitizers for Photodynamic Therapy. International Journal of Molecular Sciences, 20(15), 3789.
• Li, L., et al. (2013). Comparative study of resazurin reduction and MTT assays for cytocompatibility evaluation of nanofibrous materials. Analytical Methods, 5(17), 4373-4378.

• ResearchGate. (2015, December 17). What is a good alternative for MTT assay to determine cell viability? Retrieved from [Link]

• R Discovery. (2021, November 26). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Retrieved from [Link]

• Patsnap Synapse. (2025, May 9). Cell Viability Assays Compared: MTT vs CCK-8 vs Live/Dead Staining. Retrieved from [Link]

• Grela, E., et al. (2018). Cell density and solvent are critical parameters affecting formazan evaluation in MTT assay. Acta Histochemica, 120(1), 1-7.

• Creative Bioarray. (n.d.). Comparison of Different Methods to Measure Cell Viability. Retrieved from [Link]

• Kroll, A., et al. (2012). Particle-induced artifacts in the MTT and LDH viability assays. Particle and Fibre Toxicology, 9, 1-13.

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Reddit. (2019, August 15). MTT Assay formazan crystals not dissolving (Abcam). Retrieved from [Link]

• El-Sayed, R., & El-Brolosy, M. (2023). The toxicity of nanoparticles and their interaction with cells: an in vitro metabolomic perspective. Nanoscale Advances, 5(3), 779-793.

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• Reddit. (2023, December 18). struggling with MTT assay. Retrieved from [Link]

• ResearchGate. (2024, April 6). Cell viability assay: Problems with MTT assay in the solubilization step. Retrieved from [Link]

• Li, Y., et al. (2022). Cytotoxicity of Metal-Based Nanoparticles: From Mechanisms and Methods of Evaluation to Pathological Manifestations. Advanced Science, 9(18), 2105984.

• ResearchGate. (n.d.). Three ways of NPs interference with MTT cell viability test. Retrieved from [Link]

• ResearchGate. (2021, July 5). Why my formazan crystals isn't solved in my mtt after addition dmso and even shaking 1 hour?? Retrieved from [Link]

• Kroll, A., et al. (2012). Interference of Engineered Nanoparticles With in Vitro Toxicity Assays. Particle and Fibre Toxicology, 9, 1-13.

• ResearchGate. (2013, December 16). Which is the best method to solubilize formazan crystals after MTT cell labeling in proliferation assays? Retrieved from [Link]

• ResearchGate. (2018, January 14). How can I get good reproducibility in my MTT? Retrieved from [Link]

• Elabscience. (2024, September 9). What are the differences among MTS, XXT, WST-1, CCK-8 (WST-8) test kits? Retrieved from [Link]

• Quent, V. M. C., et al. (2010). MTS, WST-8, and ATP viability assays in 2D and 3D cultures: Comparison of methodologically different assays in primary human chondrocytes. Journal of Cellular and Molecular Medicine, 14(6b), 1645–1655.
• Cook, J. A., & Mitchell, J. B. (1989). Microculture tetrazolium assays: a comparison between two new tetrazolium salts, XTT and MTS. Journal of Immunological Methods, 120(2), 253–260.

• Visikol. (2019, September 25). Are You Choosing the Right Cell Viability Assay? Retrieved from [Link]

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Safety & Regulatory Compliance

2,8-Dimethylquinolin-4-ol proper disposal procedures

Executive Summary & Chemical Context

2,8-Dimethylquinolin-4-ol (CAS: 15644-80-1) is a nitrogen-containing heterocyclic compound often used as a scaffold in medicinal chemistry and organic synthesis.[1][2] While it shares the general stability of the quinoline class, its specific substitution pattern (methyl groups at positions 2 and 8, hydroxyl at position 4) dictates its solubility profile and reactivity.

Critical Operational Insight: Unlike simple organic solvents, this compound is a solid with poor water solubility and significant potential for environmental persistence. Effective disposal requires strict segregation from oxidizing agents due to the electron-rich nature of the heterocyclic ring, which can undergo vigorous exothermic reactions if mishandled.

Hazard Profile & Safety Assessment

Before initiating any disposal workflow, the specific hazards must be quantified. This table summarizes the GHS classification relevant to waste handling.

Parameter	Classification	Operational Implication
Acute Toxicity	Category 4 (Oral)	Do not rinse trace solids down the drain.[1][2] All rinsate must be captured.
Skin/Eye Irritation	Category 2 (Skin) / 1 (Eye)	Double-gloving (Nitrile) and chemical splash goggles are mandatory during waste transfer.[1][2]
Reactivity	Stable / Combustible	Incompatible with Strong Oxidizers (e.g., Nitric Acid, Peroxides).[1][2]
Physical State	Solid (Powder/Crystal)	Dust generation is a primary inhalation risk during transfer.[1][2]

Pre-Disposal Segregation Strategy

The Core Directive: The most common failure mode in quinoline disposal is improper waste stream mixing.

• Why it matters: 2,8-Dimethylquinolin-4-ol is a weak base.[1][2] If mixed into an acidic waste stream containing strong oxidizers (like Chromic acid or Piranha solution), it can trigger rapid decomposition or heat generation.

• The Protocol: Segregate this compound into Non-Halogenated Organic waste streams.

Compatibility Matrix

• ✅ Compatible: Methanol, Ethanol, Acetone, Acetonitrile, DMSO.[1]

• ❌ Incompatible: Nitric Acid, Perchloric Acid, Hydrogen Peroxide, concentrated Sulfuric Acid.[1]

Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid Waste

Applicable for: Expired reagents, synthesis byproducts, or contaminated weighing solids.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar.[2]

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: "2,8-Dimethylquinolin-4-ol (Solid)"[1][2]

  • Hazard Checkbox: Toxic, Irritant.[3]

• Transfer:

  • Work inside a chemical fume hood to capture dust.

  • Use an antistatic spatula to transfer the solid.

  • Do not use water to flush the original container yet.

• Decontamination of Original Container:

  • Rinse the empty original container with a small volume of Ethanol or Acetone (not water, as solubility is low).

  • Pour this rinsate into the Liquid Waste container (see Scenario B).

  • Once triple-rinsed with solvent, the original container can be defaced and discarded as standard glass trash (verify with local EHS).

Scenario B: Disposal of Liquid Waste (Mother Liquors/Rinsates)

Applicable for: Reaction mixtures, HPLC effluents, and cleaning solutions.[1]

• Solvent Verification: Ensure the primary solvent (e.g., DMSO, MeOH) is classified as non-halogenated. If the reaction used Dichloromethane (DCM) or Chloroform, this must go into the Halogenated waste stream.

• pH Check: If the solution is highly acidic or basic due to workup, neutralize to pH 6–8 before adding to the central waste carboy to prevent drum pressurization.

• Filtration (Optional): If the waste contains precipitated solids of 2,8-Dimethylquinolin-4-ol, filter the solids into the solid waste container (Scenario A) to prevent clogging the liquid waste drum nozzle.

Scenario C: Glassware Cleaning & Decontamination

Standard aqueous washing will fail due to the compound's lipophilicity.

• Pre-Rinse: Rinse glassware with Acetone or Ethanol . Collect this rinse in the Liquid Hazardous Waste container.

• Soak: If residue persists, soak in a base bath (KOH/Isopropanol) for <4 hours. Note: Prolonged exposure may etch glass.[2]

• Wash: Scrub with Alconox® or similar laboratory detergent and warm water.[4][5]

• Final Rinse: Triple rinse with deionized water.

Visualized Decision Tree (Workflow)

The following diagram illustrates the logical flow for categorizing and disposing of 2,8-Dimethylquinolin-4-ol waste.

Emergency Procedures

In the event of a spill during the disposal process, execute the S.P.I.R.I.T. protocol:

• S top the source: Upright the container if safe.

• P rotect: Evacuate the immediate area and don PPE (Nitrile gloves, goggles, N95 respirator if dust is present).

• I solate: Mark the zone.

• R eport: Contact the lab safety officer.

• I nitiate Cleanup:

  • Solids: Do not dry sweep (creates dust).[2] Cover with wet paper towels or use a HEPA vacuum designated for chemical waste.

  • Liquids: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if the solvent is flammable.

• T ransfer: Place used absorbents into the Solid Hazardous Waste container.

References

• National Center for Biotechnology Information (NCBI). (2025).[2] PubChem Compound Summary for CID 15101, 2,8-Dimethylquinoline. Retrieved from [Link][1][2]

• U.S. Environmental Protection Agency (EPA). (2024).[2] Hazardous Waste Codes & RCRA Classifications. Retrieved from [Link][1][2]

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